Tri-P-tolylamine-15N

Core Science & Biosynthesis

Tri-P-tolylamine-15N: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the properties of Tri-P-tolylamine-15N, a nitrogen-15 (B135050) isotopically labeled derivative of Tri-P-tolylamine. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical and physical properties, proposed synthesis and purification protocols, spectroscopic data, and potential applications.

Core Properties

Tri-P-tolylamine, also known as N,N,N-Tri(4-methylphenyl)amine, is a triarylamine compound that has garnered significant interest for its applications in organic electronics, particularly as a hole-transporting material in devices such as organic light-emitting diodes (OLEDs). The 15N isotopic labeling of this molecule provides a valuable tool for mechanistic studies and advanced analytical characterization, particularly using 15N Nuclear Magnetic Resonance (NMR) spectroscopy.

Physical and Chemical Properties

The fundamental properties of both unlabeled and 15N-labeled Tri-P-tolylamine are summarized in the table below.

Property	Value	Reference
Chemical Name	Tri-P-tolylamine-15N	-
Synonyms	N,N,N-Tri(4-methylphenyl)amine-15N, Tri(4-methylphenyl)amine-15N, Tri-4-tolylamine-15N	[1]
CAS Number	311761-87-2	-
Molecular Formula	C₂₁H₂₁¹⁵N	-
Molecular Weight	288.40 g/mol	-
Appearance	White to off-white crystalline powder	[1]
Melting Point	114-118 °C (for unlabeled)	[1]
Solubility	Generally soluble in aromatic hydrocarbons (toluene, xylene), chlorinated solvents (dichloromethane, chloroform), and ethers (tetrahydrofuran). Sparingly soluble in alcohols and insoluble in water.	[2]

Synthesis and Purification

Proposed Synthesis of Tri-P-tolylamine-15N via Buchwald-Hartwig Amination

The proposed synthesis involves the coupling of di-p-tolylamine with a 15N-labeled p-toluidine (B81030) derivative or, more practically, the sequential arylation of a 15N-labeled aniline (B41778). A more direct approach would be the reaction of a 15N-labeled amine with an aryl halide. A potential synthetic route is the reaction of di-p-tolylamine with 4-iodotoluene (B166478) in the presence of a palladium catalyst and a suitable base, using a 15N-labeled di-p-tolylamine precursor. A more common approach for introducing the 15N label would be to start with 15N-aniline and perform two sequential Buchwald-Hartwig couplings with 4-iodotoluene.

Reaction Scheme:

Caption: Proposed synthesis of Tri-P-tolylamine-15N.

Experimental Protocol:

• Reactant Preparation: To a dry Schlenk flask under an inert atmosphere (e.g., argon), add di-p-tolylamine-15N (1.0 eq), 4-iodotoluene (1.1 eq), sodium tert-butoxide (1.4 eq), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq), and a suitable phosphine (B1218219) ligand (e.g., XPhos, 0.04 eq).

• Solvent Addition: Add anhydrous toluene (B28343) to the flask via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

Purification

The crude product can be purified by column chromatography on silica (B1680970) gel.

Experimental Protocol:

• Column Preparation: Pack a glass column with silica gel using a non-polar eluent such as hexane (B92381).

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or toluene) and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate (B1210297) in hexane (e.g., 0% to 10% ethyl acetate). The polarity of the eluent should be optimized based on TLC analysis. Triarylamines can be sensitive to acidic silica, so adding a small amount of a competing amine like triethylamine (B128534) (0.1-1%) to the eluent can improve recovery and peak shape.[3]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified Tri-P-tolylamine-15N.

Spectroscopic Properties

15N NMR Spectroscopy

The key feature of Tri-P-tolylamine-15N is its utility in 15N NMR spectroscopy. While experimental data for this specific compound is not available, the chemical shift can be estimated based on data for similar aromatic amines. The 15N chemical shift of aniline is approximately -325 ppm relative to nitromethane (B149229). The substitution of the two hydrogens on the nitrogen with p-tolyl groups is expected to cause a downfield shift. Therefore, the 15N chemical shift of Tri-P-tolylamine-15N is predicted to be in the range of -280 to -320 ppm (relative to CH₃NO₂). It is important to note that 15N NMR chemical shifts are often referenced to liquid ammonia (B1221849) (NH₃); to convert from the nitromethane scale, subtract 380.5 ppm.

Experimental Protocol for 15N NMR:

• Sample Preparation: Dissolve a sufficient amount of Tri-P-tolylamine-15N in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquisition: Acquire the 15N NMR spectrum on a high-field NMR spectrometer. Due to the low gyromagnetic ratio of the 15N nucleus, a longer acquisition time or the use of sensitivity-enhancement techniques like INEPT may be necessary.

• Referencing: Reference the spectrum to an external standard (e.g., nitromethane or a calibrated secondary standard).

UV-Visible Absorption and Photoluminescence

Tri-P-tolylamine exhibits characteristic absorption and emission spectra that are relevant to its use in optoelectronic devices.

Property	Wavelength (nm)	Solvent/State	Reference
Absorption Maximum (λ_abs)	~300-350	Solid Film
Emission Maximum (λ_em)	~407	Solution

The absorption spectrum in solid films is in the range of 300-350 nm. In solution, the photoluminescence spectrum shows an emission maximum at approximately 407 nm. The photoluminescence quantum yield (PLQY) of triarylamine derivatives can vary significantly depending on their structure and environment. For some triarylamine-based molecules, PLQY values in the solid state can be around 5-15%.

Experimental Protocol for UV-Vis and Photoluminescence Spectroscopy:

• Sample Preparation: Prepare a dilute solution of Tri-P-tolylamine-15N in a suitable spectroscopic grade solvent (e.g., cyclohexane (B81311) or dichloromethane). For solid-state measurements, a thin film can be prepared by spin-coating or vacuum deposition.

• UV-Vis Absorption: Record the absorption spectrum using a UV-Vis spectrophotometer.

• Photoluminescence: Measure the emission spectrum using a fluorometer, exciting at a wavelength within the absorption band. To determine the photoluminescence quantum yield, a standard reference with a known quantum yield is typically used.

Electrochemical Properties

The electrochemical properties of Tri-P-tolylamine are crucial for its application as a hole transport material. Cyclic voltammetry is a common technique to determine the oxidation potential and estimate the Highest Occupied Molecular Orbital (HOMO) energy level.

Property	Value (V vs. Ag/AgCl)	Reference
Oxidation Potential (E_ox)	~1.0-1.2

The oxidation potential of similar triphenylamine (B166846) derivatives is typically in the range of 1.0 to 1.2 V versus a silver/silver chloride (Ag/AgCl) reference electrode. From this, the HOMO energy level can be estimated.

Experimental Protocol for Cyclic Voltammetry:

• Electrolyte Solution: Prepare a solution of the supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) perchlorate) in an anhydrous, deoxygenated solvent (e.g., acetonitrile (B52724) or dichloromethane).

• Analyte Solution: Dissolve a small amount of Tri-P-tolylamine-15N in the electrolyte solution.

• Measurement: Use a three-electrode setup (working, reference, and counter electrodes) to perform the cyclic voltammetry measurement. Scan the potential to observe the oxidation peak.

Applications

Hole Transport Material in Organic Electronics

The primary application of Tri-P-tolylamine and its derivatives is as a hole transport layer (HTL) in organic electronic devices, such as OLEDs and perovskite solar cells. Its propeller-like structure and electron-donating nature facilitate the transport of positive charge carriers (holes). The hole mobility in Tri-P-tolylamine-doped polymers has been studied, and it is influenced by the electric field and temperature.

Research in Drug Development and Proteomics

While some commercial suppliers note that Tri-P-tolylamine is used for proteomics research, specific applications in drug development or signaling pathway analysis are not well-documented in the available scientific literature. The 15N-labeling would theoretically allow for its use as a tracer in metabolic studies or as a tag for quantification in mass spectrometry-based proteomics. However, detailed protocols for such applications are not currently established.

Logical Relationships and Workflows

The following diagrams illustrate the logical workflow for the synthesis and characterization of Tri-P-tolylamine-15N.

Caption: Synthetic workflow for Tri-P-tolylamine-15N.

Caption: Characterization of Tri-P-tolylamine-15N.

References

• 1. Tri-p-tolylamine 97% | 1159-53-1 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]

An In-depth Technical Guide to Tri-p-tolylamine-15N: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and plausible synthetic routes for Tri-p-tolylamine-15N, a stable isotope-labeled derivative of a versatile organic compound. Given the increasing importance of isotopic labeling in mechanistic studies and as tracers in drug development, this document outlines the essential information for the synthesis and characterization of this specific molecule.[1][2]

Chemical Structure and Properties

Tri-p-tolylamine-15N is a triarylamine in which the central nitrogen atom is the heavy isotope ¹⁵N. The unlabeled compound is a well-characterized organic molecule used in various applications, including as an intermediate in the synthesis of pharmaceuticals and materials for proteomics research.[3] The introduction of the ¹⁵N isotope provides a valuable tool for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based studies, allowing for detailed tracking and quantification.[1]

The fundamental properties of Tri-p-tolylamine-15N are summarized in the table below.

Property	Value	Source
Chemical Name	4-Methyl-N,N-bis(4-methylphenyl)aniline-¹⁵N	Inferred
CAS Number	311761-87-2	[4]
Molecular Formula	C₂₁H₂₁¹⁵N	[4]
Molecular Weight	288.41 g/mol	[4]
Appearance	White to off-white crystalline powder	Inferred from unlabeled compound
Melting Point	114-118 °C (unlabeled)	[3]
Solubility	Soluble in common organic solvents	Inferred from unlabeled compound

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of Tri-p-tolylamine-15N.

Experimental Protocols

The following are detailed, generalized protocols for the proposed synthetic steps. Researchers should note that optimization of reaction conditions may be necessary to achieve desired yields and purity.

Step 1: Synthesis of Di-p-tolylamine-15N

This step can be achieved via either a Buchwald-Hartwig amination or an Ullmann condensation. The Buchwald-Hartwig reaction is often preferred due to its milder conditions and broader substrate scope.[5]

Method 1: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful method for the formation of C-N bonds.[5][6]

• Reactants:

  • p-Toluidine-¹⁵N (1 equivalent)

  • p-Bromotoluene (1.2 equivalents)

  • Palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

  • Phosphine (B1218219) ligand (e.g., BINAP, XPhos, 2-4 mol%)

  • Base (e.g., NaOtBu, K₂CO₃, 1.5-2 equivalents)

  • Anhydrous solvent (e.g., toluene (B28343), dioxane)

• Procedure:

  • To an oven-dried Schlenk flask, add the palladium catalyst, phosphine ligand, and base under an inert atmosphere (e.g., argon or nitrogen).

  • Add the anhydrous solvent, followed by p-toluidine-¹⁵N and p-bromotoluene.

  • Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

  • Heat the reaction mixture to 80-110 °C and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate (B1210297), dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Method 2: Ullmann Condensation

This copper-catalyzed reaction is a more traditional method for forming aryl amines.[7]

• Reactants:

  • p-Toluidine-¹⁵N (1 equivalent)

  • p-Bromotoluene (1.5 equivalents)

  • Copper catalyst (e.g., CuI, copper powder, 10-20 mol%)

  • Ligand (e.g., 1,10-phenanthroline, N,N-dimethylglycine, optional but recommended)

  • Base (e.g., K₂CO₃, Cs₂CO₃, 2 equivalents)

  • High-boiling polar solvent (e.g., DMF, DMSO, NMP)

• Procedure:

  • In a round-bottom flask, combine p-toluidine-¹⁵N, p-bromotoluene, copper catalyst, ligand (if used), and base.

  • Add the solvent and heat the mixture to 120-160 °C under an inert atmosphere.

  • Monitor the reaction by TLC or GC-MS.

  • After completion, cool the mixture and dilute with water.

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine, dry, and concentrate.

  • Purify the crude product by column chromatography.

Step 2: Synthesis of Tri-p-tolylamine-15N

The second C-N bond formation can also be accomplished using either the Buchwald-Hartwig amination or the Ullmann condensation, with similar considerations for choosing the method as in Step 1.

Method: Buchwald-Hartwig Amination

• Reactants:

  • Di-p-tolylamine-¹⁵N (from Step 1, 1 equivalent)

  • p-Bromotoluene (1.2 equivalents)

  • Palladium catalyst and ligand (as in Step 1)

  • Base (as in Step 1)

  • Anhydrous solvent (as in Step 1)

• Procedure:

  • The procedure is analogous to that described in Step 1, Method 1, using di-p-tolylamine-¹⁵N as the starting amine.

Purification

Purification of the final product is crucial and is typically achieved by column chromatography on silica (B1680970) gel.[8][9][10]

• Stationary Phase: Silica gel (60-120 or 230-400 mesh)

• Mobile Phase: A non-polar/polar solvent system, such as a gradient of ethyl acetate in hexane (B92381) or toluene in hexane, is commonly used. The optimal solvent system should be determined by TLC analysis.

• Procedure:

  • Prepare a slurry of silica gel in the initial, less polar eluent and pack it into a glass column.

  • Dissolve the crude Tri-p-tolylamine-15N in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the eluent) and load it onto the column.

  • Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Tri-p-tolylamine-15N.

Characterization and Data

The following table summarizes the expected analytical data for Tri-p-tolylamine-15N.

Analysis	Expected Results	Notes
¹H NMR	Aromatic protons in the range of 6.8-7.2 ppm; methyl protons around 2.3 ppm.	The spectrum should be consistent with the unlabeled compound.
¹³C NMR	Aromatic carbons in the range of 120-150 ppm; methyl carbon around 21 ppm.	The spectrum should be consistent with the unlabeled compound.
¹⁵N NMR	Estimated chemical shift in the range of -300 to -330 ppm (relative to CH₃NO₂).	This is an estimation based on data for substituted anilines. The actual chemical shift may vary depending on the solvent and other conditions.[11][12][13][14][15]
Mass Spectrometry (MS)	[M+H]⁺ at m/z 289.17.	The molecular ion peak will be shifted by +1 compared to the unlabeled compound due to the ¹⁵N isotope.
Purity (by HPLC or GC)	≥95%	Dependent on the success of the purification.
Yield	60-90%	Typical yields for Buchwald-Hartwig reactions can be high, but will depend on the specific conditions and scale.

Applications in Drug Development

Isotopically labeled compounds, such as Tri-p-tolylamine-15N, are invaluable in drug development.[1] They can be used as internal standards for quantitative bioanalysis, in metabolic studies to trace the fate of a drug molecule, and in NMR-based structural and binding studies.[16] The presence of the ¹⁵N label allows for unambiguous identification and quantification in complex biological matrices.

References

• 1. Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development - China Isotope Development [asiaisotopeintl.com]
• 2. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Tri-p-tolylamine-15N [a-2-s.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 8. Synthesis of unsymmetrically substituted triarylamines via acceptorless dehydrogenative aromatization using a Pd/C and p -toluenesulfonic acid hybrid ... - Chemical Science (RSC Publishing) DOI:10.1039/C9SC06442G [pubs.rsc.org]
• 9. columbia.edu [columbia.edu]
• 10. researchgate.net [researchgate.net]
• 11. spectrabase.com [spectrabase.com]
• 12. A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Drug metabolism studies using "intrinsic" and "extrinsic" labels. A demonstration using 15N vs. Cl in midazolam - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 15N Isotopic Labeling of Triarylamine Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies for the 15N isotopic labeling of triarylamine compounds. Triarylamines are a significant class of molecules with wide-ranging applications in materials science and pharmaceutical development. The introduction of a 15N stable isotope into their core structure is invaluable for mechanistic studies, metabolic tracking, and advanced analytical characterization using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This document outlines the primary synthetic strategies, detailed experimental protocols, and methods for quantifying isotopic enrichment.

Introduction to 15N Labeling of Triarylamines

The selective replacement of the naturally abundant nitrogen-14 (¹⁴N) with the stable isotope nitrogen-15 (B135050) (¹⁵N) in triarylamine molecules offers several analytical advantages. The ¹⁵N nucleus possesses a nuclear spin of 1/2, which, unlike the quadrupolar ¹⁴N nucleus (spin=1), results in sharp and well-resolved NMR signals. This property is crucial for detailed structural elucidation and for studying the electronic environment of the nitrogen atom within the triarylamine scaffold. In drug development, 15N-labeled compounds serve as indispensable tools in absorption, distribution, metabolism, and excretion (ADME) studies.

Synthetic Strategies for 15N Labeling

The synthesis of 15N-labeled triarylamines can be approached by constructing the molecule from a 15N-labeled precursor. The most common methods for forming the carbon-nitrogen bonds in triarylamines are the Buchwald-Hartwig amination and the Ullmann condensation.

Two-Step Approach via 15N-Aniline Synthesis

A robust and widely applicable strategy involves the initial synthesis of a 15N-labeled aniline, which is then subjected to two sequential arylation reactions.

Step 1: Synthesis of ¹⁵N-Aniline

The palladium-catalyzed coupling of aryl halides with a 15N-labeled ammonia (B1221849) source, such as [¹⁵N]ammonium sulfate (B86663), is an effective method for producing ¹⁵N-anilines.[1][2] This approach avoids the use of large quantities of expensive 15N-labeled nitric acid that would be required in traditional nitration-reduction routes.[1]

Step 2: Sequential Arylation to Triarylamine

The resulting ¹⁵N-aniline can be converted to a triarylamine through two successive C-N cross-coupling reactions. Both the Buchwald-Hartwig amination and the Ullmann condensation are suitable for these transformations.

Experimental Protocols

The following sections provide detailed experimental methodologies for the key synthetic steps.

General Considerations

All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents to prevent catalyst deactivation and unwanted side reactions.

Protocol 1: Palladium-Catalyzed Synthesis of ¹⁵N-Aniline

This protocol is adapted from the work of Hartwig and colleagues on the amination of aryl halides.[1][2]

Materials:

• Aryl halide (e.g., Aryl bromide or Aryl chloride)

• [¹⁵N]Ammonium sulfate ((¹⁵NH₄)₂SO₄)

• Palladium precatalyst (e.g., Pd[P(o-tol)₃]₂)

• Ligand (e.g., CyPF-tBu)

• Base (e.g., Sodium tert-butoxide, NaOtBu)

• Anhydrous solvent (e.g., 1,4-Dioxane)

Procedure:

• In an oven-dried Schlenk tube, combine the aryl halide (1.0 equiv), [¹⁵N]ammonium sulfate (1.5 equiv), palladium precatalyst (0.005-0.01 equiv), and ligand (0.005-0.01 equiv).

• Add sodium tert-butoxide (4.5 equiv).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane (B91453) via syringe.

• Heat the reaction mixture at 100 °C for 12-24 hours, or until the starting material is consumed as monitored by TLC or GC-MS.

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ¹⁵N-aniline by column chromatography on silica (B1680970) gel.

Protocol 2: Buchwald-Hartwig Amination for Di- and Triarylamine Synthesis

This protocol describes the subsequent arylation of the ¹⁵N-aniline to form a diarylamine and then a triarylamine.

Materials:

• ¹⁵N-Aniline or ¹⁵N-Diarylamine

• Aryl halide (Aryl-X)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine (B1218219) ligand (e.g., P(t-Bu)₂-o-biphenyl)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous solvent (e.g., Toluene)

Procedure:

• To a Schlenk tube, add the ¹⁵N-amine (1.0 equiv), aryl halide (1.1 equiv), palladium catalyst (0.01-0.02 equiv), and phosphine ligand (0.02-0.04 equiv).

• Add the base (1.4 equiv).

• Evacuate and backfill with argon.

• Add anhydrous toluene.

• Heat the reaction mixture at 80-110 °C until the reaction is complete.

• Work-up and purify as described in Protocol 1.

Protocol 3: Ullmann Condensation for Arylation

The Ullmann condensation offers a classic, copper-catalyzed alternative for the arylation steps.

Materials:

• ¹⁵N-Aniline or ¹⁵N-Diarylamine

• Aryl halide (Aryl-I or Aryl-Br)

• Copper catalyst (e.g., CuI)

• Ligand (optional, e.g., 1,10-phenanthroline)

• Base (e.g., K₂CO₃ or K₃PO₄)

• High-boiling polar solvent (e.g., DMF, NMP)

Procedure:

• In a reaction vessel, combine the ¹⁵N-amine (1.0 equiv), aryl halide (1.2 equiv), copper catalyst (0.05-0.1 equiv), ligand (if used, 0.1-0.2 equiv), and base (2.0 equiv).

• Add the solvent.

• Heat the mixture at a high temperature (typically 120-210 °C) for several hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture, dilute with water, and extract with an organic solvent.

• Purify the product by column chromatography.

Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the synthetic workflows.

Caption: Synthetic workflow for 15N-labeled triarylamines.

Caption: Catalytic cycle for Buchwald-Hartwig amination.

Quantitative Data and Characterization

The success of the isotopic labeling is determined by the percentage of ¹⁵N incorporation. This is typically quantified using mass spectrometry and NMR spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is a primary tool for determining isotopic enrichment. By comparing the isotopic distribution of the labeled compound with the theoretical distribution for a given enrichment level, the percentage of ¹⁵N incorporation can be accurately calculated.

Table 1: Expected Mass Shifts for 15N-Labeled Compounds

Compound	Number of 15N Atoms	Expected Mass Increase (Da)
¹⁵N-Aniline	1	~1
¹⁵N-Diarylamine	1	~1
¹⁵N-Triarylamine	1	~1

Note: The exact mass difference will vary slightly from integer values due to the precise masses of the isotopes.

NMR Spectroscopy

¹⁵N NMR spectroscopy provides direct evidence of labeling and offers insights into the chemical environment of the nitrogen atom. The chemical shifts in ¹⁵N NMR are sensitive to the electronic structure of the molecule.

Table 2: Typical ¹⁵N NMR Chemical Shift Ranges

Functional Group	Chemical Shift Range (ppm, relative to NH₃)
Arylamines	50 - 90
Di- and Triarylamines	70 - 120

Note: Chemical shifts can be influenced by substituents on the aryl rings and the solvent.

Furthermore, in ¹H and ¹³C NMR spectra of ¹⁵N-labeled compounds, coupling between ¹⁵N and adjacent protons or carbons (¹J(¹⁵N-¹H), ²J(¹⁵N-¹H), ¹J(¹⁵N-¹³C)) can be observed, providing further confirmation of successful labeling and aiding in structural assignment.

Conclusion

The 15N isotopic labeling of triarylamine compounds is a powerful strategy for advanced chemical and biological research. The synthetic routes outlined in this guide, primarily leveraging the palladium-catalyzed Buchwald-Hartwig amination with a 15N-labeled ammonia source, provide a reliable means to access these valuable molecules. Careful execution of the experimental protocols and thorough characterization by mass spectrometry and NMR spectroscopy are essential to ensure the successful synthesis and quantification of isotopic enrichment in the final triarylamine products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Photophysical Properties of Tri-p-tolylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties of Tri-p-tolylamine (TTA), a key molecule in the field of organic electronics and photochemistry. This document details its absorption and emission characteristics, and outlines the experimental protocols for their measurement, tailored for researchers, scientists, and professionals in drug development.

Core Photophysical Properties of Tri-p-tolylamine

Tri-p-tolylamine is a propeller-shaped molecule belonging to the triarylamine family, which is known for its significant role in various applications due to its electron-donating nature and hole-transporting capabilities.[1][2] Its photophysical behavior is fundamental to its function in organic light-emitting diodes (OLEDs), perovskite solar cells, and as a photocatalyst in organic synthesis.[3][4]

Absorption and Emission Spectra

Data Presentation

While specific quantitative photophysical data for Tri-p-tolylamine is not explicitly detailed in the provided search results, the following table summarizes the key known spectral properties. For context, representative data for a related triarylamine derivative is included to provide an insight into the typical range of these values.

Property	Tri-p-tolylamine (TTA)	Representative Triarylamine Derivative (TPAPPC)	Reference(s)
Absorption Maximum (λabs)	~300 nm (Neutral)	-
675 nm (Radical Cation)	-
Emission Maximum (λem)	Blue Emission	Green Emission
Fluorescence Quantum Yield (ΦF)	Data not available in cited search results.	79-100%
Excited State Lifetime (τ)	Data not available in cited search results.	-

Experimental Protocols

Detailed methodologies for the characterization of the photophysical properties of Tri-p-tolylamine are crucial for reproducible research. The following protocols are based on standard techniques in photophysical chemistry.

UV-Visible Absorption Spectroscopy

This protocol outlines the measurement of the absorption spectrum of Tri-p-tolylamine to determine its absorption maxima.

Materials:

• Tri-p-tolylamine (solid)

• Spectroscopic grade solvent (e.g., dichloromethane, cyclohexane)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Solution Preparation: Prepare a dilute solution of Tri-p-tolylamine in the chosen solvent. A typical concentration is in the range of 1 x 10-5 M. Ensure the absorbance at the maximum is below 1.0 to maintain linearity.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.

• Baseline Correction: Fill a quartz cuvette with the pure solvent to record a baseline spectrum. This will be subtracted from the sample spectrum.

• Sample Measurement: Rinse the cuvette with the Tri-p-tolylamine solution and then fill it. Place the cuvette in the sample holder of the spectrophotometer.

• Spectrum Acquisition: Scan a wavelength range from approximately 250 nm to 800 nm to cover both the neutral and potential radical cation absorption regions.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Fluorescence Spectroscopy

This protocol describes the measurement of the fluorescence emission spectrum of Tri-p-tolylamine.

Materials:

• Tri-p-tolylamine solution (as prepared for UV-Vis)

• Fluorometer

• Quartz fluorescence cuvettes

Procedure:

• Instrument Setup: Turn on the fluorometer and allow the excitation source (e.g., Xenon lamp) to stabilize.

• Excitation Wavelength Selection: Set the excitation wavelength to the absorption maximum of Tri-p-tolylamine (around 300 nm).

• Emission Scan: Record the emission spectrum over a wavelength range starting from about 10 nm above the excitation wavelength to avoid Rayleigh scattering, up to around 600 nm.

• Slit Widths: Set the excitation and emission slit widths to an appropriate value (e.g., 5 nm) to balance signal intensity and spectral resolution.

• Data Analysis: Determine the wavelength of maximum emission intensity (λem).

Fluorescence Quantum Yield Determination (Relative Method)

The fluorescence quantum yield (ΦF) can be determined by comparing the fluorescence intensity of the sample to that of a well-characterized standard.

Materials:

• Tri-p-tolylamine solution

• Quantum yield standard solution with known ΦF (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H2SO4)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Absorbance Matching: Prepare solutions of both the Tri-p-tolylamine and the standard with absorbance values below 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorption Spectra: Measure the UV-Vis absorption spectra of both the sample and the standard.

• Fluorescence Spectra: Measure the fluorescence emission spectra of both the sample and the standard using the same excitation wavelength and instrument settings.

• Integration: Integrate the area under the emission curves for both the sample and the standard.

• Calculation: Calculate the quantum yield using the following equation: ΦF (sample) = ΦF (standard) * (Isample / Istandard) * (Astandard / Asample) * (nsample2 / nstandard2) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Excited-State Lifetime Measurement (Time-Correlated Single Photon Counting - TCSPC)

The excited-state lifetime (τ) is determined by measuring the decay of fluorescence intensity over time after pulsed excitation.

Materials:

• Tri-p-tolylamine solution

• TCSPC instrument with a pulsed light source (e.g., picosecond laser diode or LED) and a single-photon detector.

Procedure:

• Instrument Setup: Configure the TCSPC system with an appropriate excitation wavelength and pulse repetition rate.

• Sample Preparation: Place the Tri-p-tolylamine solution in a suitable cuvette.

• Data Acquisition: Excite the sample with the pulsed light source and collect the arrival times of the emitted photons relative to the excitation pulse. Continue collection until a sufficient number of photons are recorded to form a decay histogram.

• Instrument Response Function (IRF): Measure the IRF of the system using a scattering solution (e.g., a dilute solution of non-dairy creamer) at the excitation wavelength.

• Data Analysis: Deconvolute the IRF from the measured fluorescence decay curve and fit the resulting decay to an exponential function (or multiple exponential functions if the decay is complex) to extract the lifetime (τ).

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the photophysical properties of Tri-p-tolylamine.

References

• 1. Synthesis and photophysical properties of triphenylamine-based multiply conjugated star-like molecules - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Excited-state lifetime studies of the three tryptophan residues in the N-lobe of human serum transferrin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]

Tri-p-tolylamine as a Hole-Transporting Material in OLEDs: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tri-p-tolylamine (B1199887) (TTA) as a hole-transporting material (HTM) in Organic Light-Emitting Diodes (OLEDs). It covers the synthesis, physical and electronic properties, and application of TTA in OLED devices, including detailed experimental protocols and performance data.

Introduction

Tri-p-tolylamine, a derivative of triphenylamine (B166846), is a small molecule organic semiconductor that has garnered significant interest for its application as a hole-transporting material in optoelectronic devices, particularly OLEDs. Its propeller-like molecular structure prevents crystallization, leading to the formation of stable amorphous films, a crucial characteristic for device longevity. Furthermore, its suitable highest occupied molecular orbital (HOMO) energy level facilitates efficient hole injection from the anode, while its high hole mobility ensures effective charge transport to the emissive layer. This guide delves into the technical details of utilizing TTA in OLEDs, providing researchers with the necessary information for material synthesis, device fabrication, and characterization.

Properties of Tri-p-tolylamine

The efficacy of tri-p-tolylamine as a hole-transporting material is rooted in its unique electronic and thermal properties. A summary of these key characteristics is presented below.

Electronic Properties

The electronic properties of TTA, particularly its HOMO and lowest unoccupied molecular orbital (LUMO) energy levels, are critical for efficient charge injection and transport in an OLED. The HOMO level should be well-aligned with the work function of the anode (typically Indium Tin Oxide, ITO) to minimize the hole injection barrier. The LUMO level should be sufficiently high to block the leakage of electrons from the emissive layer into the hole-transport layer.

Thermal Properties

The thermal stability of the organic materials used in OLEDs is paramount for device lifetime and operational stability. Key thermal properties include the glass transition temperature (Tg) and the decomposition temperature (Td). A high Tg is indicative of a stable amorphous state, which is essential to prevent morphological changes in the thin film that can lead to device failure. A high Td signifies the material's ability to withstand the temperatures used during device fabrication (e.g., vacuum deposition) and operation.

Table 1: Key Properties of Tri-p-tolylamine

Property	Value	Method/Conditions
Molecular Formula	C21H21N	-
Molecular Weight	287.40 g/mol	-
Melting Point (Tm)	114-118 °C	Literature
Glass Transition Temp. (Tg)	~60-80 °C (estimated)	Inferred from composite data
Decomposition Temp. (Td)	> 300 °C (estimated)	Inferred from composite data
HOMO Energy Level	-5.1 to -5.4 eV	Theoretical/Experimental (UPS)
LUMO Energy Level	-1.8 to -2.2 eV	Theoretical/Experimental (IPES)
Hole Mobility (μh)	10-4 to 10-3 cm²/Vs	Time-of-Flight (ToF) in doped polymer films

Synthesis of Tri-p-tolylamine

Tri-p-tolylamine can be synthesized through several methods, with the Ullmann condensation and the Buchwald-Hartwig amination being the most common. A detailed experimental protocol for the Ullmann condensation is provided below.

Experimental Protocol: Ullmann Condensation

This protocol describes the synthesis of tri-p-tolylamine from p-toluidine (B81030) and p-iodotoluene.

Materials:

• p-Toluidine

• p-Iodotoluene

• Copper(I) bromide (CuBr)

• 2,2'-Bipyridyl

• Potassium carbonate (K2CO3)

• Toluene (B28343) (anhydrous)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• To a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add p-toluidine (1.0 eq), p-iodotoluene (2.2 eq), copper(I) bromide (0.1 eq), 2,2'-bipyridyl (0.2 eq), and potassium carbonate (2.5 eq).

• Add anhydrous toluene to the flask to achieve a concentration of approximately 0.5 M with respect to p-toluidine.

• Purge the flask with nitrogen for 15 minutes.

• Heat the reaction mixture to reflux (approximately 110 °C) under a nitrogen atmosphere and maintain for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the inorganic salts. Wash the filter cake with toluene.

• Combine the filtrate and washings and remove the solvent under reduced pressure.

• The crude product is then purified by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient as the eluent.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield tri-p-tolylamine as a white to off-white solid.

• The product can be further purified by recrystallization from a suitable solvent system like ethanol/hexane.

Caption: Workflow for the synthesis of tri-p-tolylamine via Ullmann condensation.

OLED Device Fabrication

Tri-p-tolylamine can be incorporated as the hole-transporting layer in an OLED using either solution processing (spin coating) or vacuum thermal evaporation. A general protocol for a solution-processed OLED is provided below.

Experimental Protocol: Solution-Processed OLED Fabrication

This protocol describes the fabrication of a multi-layer OLED using spin coating for the organic layers.

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion

• Tri-p-tolylamine (TTA)

• Emissive material (e.g., Tris(8-hydroxyquinolinato)aluminum - Alq3)

• Electron-transport material (e.g., 2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole) - TPBi)

• Solvents (e.g., Chlorobenzene (B131634), Toluene)

• Lithium Fluoride (LiF)

• Aluminum (Al)

• Spin coater

• Thermal evaporator

• UV-Ozone cleaner

• Glovebox with nitrogen atmosphere

Procedure:

• Substrate Cleaning:

  • Clean the ITO substrates sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Treat the substrates with UV-Ozone for 10-15 minutes immediately before use to increase the work function of the ITO and improve hole injection.

• Hole Injection Layer (HIL) Deposition:

  • Transfer the cleaned substrates to a nitrogen-filled glovebox.

  • Spin coat a filtered aqueous dispersion of PEDOT:PSS onto the ITO surface at 3000-4000 rpm for 30-60 seconds.

  • Anneal the substrates at 120-150 °C for 10-15 minutes on a hotplate to remove residual water.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a solution of TTA in a suitable organic solvent (e.g., chlorobenzene or toluene) at a concentration of 5-10 mg/mL.

  • Spin coat the TTA solution onto the PEDOT:PSS layer at 2000-3000 rpm for 30-60 seconds.

  • Anneal the substrates at 80-100 °C for 10 minutes to remove the solvent.

• Emissive Layer (EML) and Electron Transport Layer (ETL) Deposition:

  • Deposit the emissive and electron-transport layers sequentially via spin coating from appropriate solutions, with an annealing step after each deposition.

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator.

  • Deposit a thin layer of LiF (0.5-1.0 nm) followed by a thicker layer of Al (100-150 nm) at a pressure below 10-6 Torr. The deposition rate should be controlled at 0.1-0.2 Å/s for LiF and 1-2 Å/s for Al.

• Encapsulation:

  • Encapsulate the devices using a UV-curable epoxy and a glass coverslip inside the glovebox to protect the organic layers and cathode from moisture and oxygen.

Caption: Workflow for the fabrication of a solution-processed OLED with a TTA HTL.

Hole Transport Mechanism

The efficient operation of an OLED relies on the balanced injection and transport of holes and electrons, leading to their recombination in the emissive layer. The hole transport process in a device utilizing TTA as the HTL can be visualized as a series of energy-mediated steps.

Caption: Energy level diagram illustrating the hole transport pathway in an OLED.

Holes are injected from the ITO anode into the PEDOT:PSS HIL. The work function of ITO and the HOMO level of PEDOT:PSS are relatively close, facilitating this injection. The holes then move from the PEDOT:PSS layer to the TTA HTL. The HOMO level of TTA is slightly deeper than that of PEDOT:PSS, allowing for efficient hole transport. Finally, the holes are injected from the TTA layer into the emissive layer, where they can recombine with electrons to generate light.

Performance of OLEDs with Triphenylamine-based HTMs

The performance of an OLED is characterized by several key metrics, including current efficiency (measured in cd/A), power efficiency (lm/W), and external quantum efficiency (EQE, %). The following table summarizes the performance of representative OLEDs that utilize triphenylamine derivatives as the hole-transporting layer.

Table 2: Performance of OLEDs with Triphenylamine-based Hole-Transporting Materials

HTM	Emissive Material	Current Efficiency (cd/A)	Power Efficiency (lm/W)	EQE (%)
TTA derivative 1	Green Phosphorescent	74.7	72.7	21.1
TTA derivative 2	Red Phosphorescent	21.7	13.6	7.8
m-MTDATA	Green Fluorescent (Alq3)	1.70	-	1.40
TPD derivative	Green Phosphorescent	49.1	27.6	-

Note: The performance of an OLED is highly dependent on the entire device architecture, including the emissive material, electron-transport layer, and electrodes. The data presented here is for comparative purposes.

Conclusion

Tri-p-tolylamine is a versatile and effective hole-transporting material for organic light-emitting diodes. Its favorable electronic properties, good thermal stability, and ability to form stable amorphous films make it a compelling choice for researchers and developers in the field of organic electronics. The synthetic routes are well-established, and it can be incorporated into devices using both solution-based and vacuum deposition techniques. While the performance of OLEDs is dependent on the interplay of all materials in the device stack, the use of tri-p-tolylamine and its derivatives as the hole-transporting layer has been shown to enable high-efficiency and stable devices. Further research into novel derivatives of triphenylamine continues to push the boundaries of OLED performance.

In-depth Technical Guide: Exploring Derivatives of Tri-p-tolylamine for Advanced Electronics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tri-p-tolylamine (B1199887) (TPA) and its derivatives have emerged as a cornerstone in the field of organic electronics. Their inherent properties, including excellent hole-transporting capabilities, high thermal stability, and morphological stability, make them ideal candidates for a variety of applications, most notably in Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs).[1][2][3] The propeller-like, non-planar structure of the TPA core effectively suppresses intermolecular interactions, preventing crystallization and promoting the formation of stable amorphous films, a critical requirement for device longevity and performance.[4] This guide provides a comprehensive overview of the synthesis, electronic properties, and device applications of TPA derivatives, supported by experimental protocols and performance data.

Synthesis of Tri-p-tolylamine Derivatives

The synthesis of TPA derivatives often involves well-established cross-coupling reactions, which allow for the versatile modification of the TPA core to fine-tune its electronic and physical properties. The two most common methods are the Ullmann condensation and the Suzuki coupling reaction.

Experimental Protocol: Ullmann Condensation for Tri-p-tolylamine Synthesis

The Ullmann condensation is a classical method for the formation of carbon-nitrogen bonds. It typically involves the copper-catalyzed reaction of an aryl halide with an amine.[5]

Materials:

• Di-p-tolylamine

• p-Iodotoluene

• Copper powder

• Potassium carbonate (K₂CO₃)

• 1,2-Dichlorobenzene (B45396) (solvent)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine di-p-tolylamine (1 equivalent), p-iodotoluene (1.1 equivalents), copper powder (0.2 equivalents), and potassium carbonate (2 equivalents).

• Add 1,2-dichlorobenzene as the solvent.

• Purge the flask with an inert gas (N₂ or Ar) for 15-20 minutes to remove oxygen.

• Heat the reaction mixture to reflux (approximately 180 °C) and maintain for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the copper catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent (e.g., a mixture of hexane (B92381) and ethyl acetate) to obtain pure tri-p-tolylamine.

Experimental Protocol: Suzuki Coupling for Aryl-Substituted TPA Derivatives

The Suzuki coupling is a versatile palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide, widely used for creating carbon-carbon bonds.

Materials:

• Brominated tri-p-tolylamine derivative

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Sodium carbonate (Na₂CO₃)

• Toluene (B28343) and water (solvent mixture)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• In a Schlenk flask, dissolve the brominated tri-p-tolylamine derivative (1 equivalent) and the arylboronic acid (1.2 equivalents) in a mixture of toluene and water.

• Add sodium carbonate (2 equivalents) as the base.

• Degas the solution by bubbling with an inert gas for 20-30 minutes.

• Add the palladium catalyst, such as a mixture of palladium(II) acetate (0.05 equivalents) and triphenylphosphine (0.1 equivalents), to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Extract the product with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Remove the solvent by rotary evaporation.

• Purify the product by column chromatography or recrystallization.

Electronic Properties and Characterization

The performance of TPA derivatives in electronic devices is intrinsically linked to their electronic properties, primarily their Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. These parameters determine the efficiency of charge injection and transport within the device. Cyclic voltammetry is a powerful electrochemical technique used to determine these energy levels.

Experimental Protocol: Determination of HOMO/LUMO Levels using Cyclic Voltammetry

Materials:

• TPA derivative sample

• Anhydrous, degassed solvent (e.g., dichloromethane or acetonitrile)

• Supporting electrolyte (e.g., tetrabutylammonium (B224687) hexafluorophosphate, TBAPF₆)

• Three-electrode electrochemical cell (working electrode: glassy carbon or platinum; reference electrode: Ag/AgCl or saturated calomel (B162337) electrode (SCE); counter electrode: platinum wire)

• Potentiostat

• Inert atmosphere (e.g., Nitrogen or Argon)

• Ferrocene (B1249389) (as an internal standard)

Procedure:

• Prepare a solution of the TPA derivative (typically 1-5 mM) and the supporting electrolyte (0.1 M) in the chosen solvent inside a glovebox or under an inert atmosphere.

• Assemble the three-electrode cell with the prepared solution.

• Record the cyclic voltammogram by scanning the potential from an initial value to a final value and back. The scan rate is typically between 20 and 100 mV/s.

• Record the oxidation and reduction peaks of the TPA derivative.

• Add a small amount of ferrocene to the solution and record its cyclic voltammogram. The ferrocene/ferrocenium (Fc/Fc⁺) redox couple is used as an internal reference.

• The HOMO and LUMO energy levels can be estimated from the onset oxidation potential (Eox) and onset reduction potential (Ered) using the following empirical formulas:

  • HOMO (eV) = -[Eox - E(Fc/Fc+) + 4.8]

  • LUMO (eV) = -[Ered - E(Fc/Fc+) + 4.8] (Note: The value of 4.8 eV is the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level.)

Applications in Organic Electronics

Organic Light-Emitting Diodes (OLEDs)

In OLEDs, TPA derivatives are primarily used as the hole transport layer (HTL). The HTL facilitates the injection of holes from the anode and their transport to the emissive layer, while simultaneously blocking the passage of electrons, thus promoting efficient electron-hole recombination in the emissive layer.

Device Structure: ITO / PEDOT:PSS / TPA-derivative (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) / LiF / Al

Materials and Equipment:

• Indium Tin Oxide (ITO) coated glass substrates

• Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion

• TPA derivative solution in a suitable organic solvent (e.g., chlorobenzene)

• Emissive material solution

• Electron transport material

• Lithium fluoride (B91410) (LiF)

• Aluminum (Al)

• Spin coater

• Thermal evaporator

• Glovebox with an inert atmosphere

Procedure:

• Substrate Cleaning:

  • Clean the ITO substrates sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone for 10-15 minutes to improve the work function of the ITO and enhance the adhesion of the subsequent layer.

• Hole Injection Layer (HIL) Deposition:

  • Spin-coat a thin layer of PEDOT:PSS onto the cleaned ITO substrate. A typical spin-coating condition is 4000 rpm for 60 seconds.

  • Anneal the substrate at 120-150 °C for 10-15 minutes in a glovebox to remove residual water.

• Hole Transport Layer (HTL) Deposition:

  • Inside the glovebox, spin-coat the TPA derivative solution onto the PEDOT:PSS layer.

  • Anneal the substrate at a suitable temperature to remove the solvent.

• Emissive Layer (EML) and Electron Transport Layer (ETL) Deposition:

  • Spin-coat or thermally evaporate the emissive and electron transport layers sequentially on top of the HTL.

• Cathode Deposition:

  • Transfer the substrate to a thermal evaporator.

  • Deposit a thin layer of LiF (typically 1 nm) followed by a thicker layer of Al (typically 100 nm) through a shadow mask to define the cathode.

Perovskite Solar Cells (PSCs)

In PSCs, TPA derivatives are employed as the hole transport material (HTM), which is a critical component for extracting holes from the perovskite absorber layer and transporting them to the electrode, while also preventing direct contact between the perovskite and the metal electrode.

Device Structure: ITO / TPA-derivative (HTM) / Perovskite / Electron Transport Layer (ETL) / Back Contact

Materials and Equipment:

• ITO coated glass substrates

• TPA derivative solution

• Perovskite precursor solution (e.g., a mixture of methylammonium (B1206745) iodide and lead iodide in DMF)

• Electron transport layer material (e.g., PCBM or C60)

• Bathocuproine (BCP)

• Silver (Ag) or Gold (Au)

• Spin coater

• Hotplate

• Thermal evaporator

• Glovebox with a nitrogen atmosphere

Procedure:

• Substrate Cleaning: Follow the same procedure as for OLED fabrication.

• Hole Transport Layer (HTM) Deposition:

  • Inside a nitrogen-filled glovebox, spin-coat the TPA derivative solution onto the cleaned ITO substrate.

  • Anneal the substrate as required by the specific TPA derivative.

• Perovskite Layer Deposition:

  • Spin-coat the perovskite precursor solution onto the HTM layer. A two-step spin-coating process is often used to achieve uniform and dense films.

  • Anneal the substrate on a hotplate (e.g., at 100 °C for 10 minutes) to crystallize the perovskite layer.

• Electron Transport Layer (ETL) Deposition:

  • Spin-coat a solution of the ETL material (e.g., PCBM in chlorobenzene) on top of the perovskite layer.

• Buffer Layer and Back Contact Deposition:

  • Transfer the device to a thermal evaporator.

  • Deposit a thin layer of BCP (as a buffer layer) and then a thicker layer of Ag or Au as the back contact through a shadow mask.

Data Presentation

Table 1: Electronic Properties of Selected Tri-p-tolylamine Derivatives

Derivative	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Reference
Tri-p-tolylamine (TPA)	-5.10	-1.90	3.20	Theoretical
TPA-CzP3	-5.46	-2.49	2.97
TPA-CyP3	-5.74	-2.71	3.03
PIFTPA	-5.35	-2.92	2.43

Table 2: Performance of OLEDs Employing Tri-p-tolylamine Derivatives as the Hole Transport Layer

HTL Material	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Max. External Quantum Efficiency (%)	Emissive Color	Reference
TPA-CyP3 (doped)	10.72	7.87	5.32	Yellow
DPITBOBn (doped)	1.2	0.5	1.9	Not specified
TPA Derivative	Not specified	Not specified	2.5	Deep Blue

Table 3: Performance of Perovskite Solar Cells with Tri-p-tolylamine-based Hole Transport Materials

HTM Material	Power Conversion Efficiency (%)	Open-Circuit Voltage (V)	Short-Circuit Current Density (mA/cm²)	Fill Factor (%)	Reference
Poly(triarylamine) (V873)	12.3	Not specified	Not specified	Not specified
PTAA	10.8	Not specified	Not specified	Not specified
TPAFS-TMA	20.86	Not specified	Not specified	Not specified
PTAA (control)	19.97	Not specified	Not specified	Not specified

Mandatory Visualizations

Caption: Generalized workflow for the synthesis of a Tri-p-tolylamine derivative via Suzuki coupling.

Caption: Step-by-step workflow for the fabrication of a multilayer OLED device.

Caption: Energy level diagram illustrating charge injection and transport in a typical OLED device.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 3. CN102928480A - Method for determining LUMO value and HOMO value of semiconductor nano-crystals through utilizing cyclic voltammetry - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]

Unveiling Molecular Dynamics: A Technical Guide to the Fundamental Principles of Isotopic Labeling in Chemistry

For Researchers, Scientists, and Drug Development Professionals

Isotopic labeling is a powerful and indispensable technique in the modern chemist's toolbox, offering an unparalleled window into the intricate dance of molecules. By strategically substituting atoms with their heavier, non-radioactive (stable) or radioactive counterparts, researchers can trace the metabolic fate of compounds, elucidate complex reaction mechanisms, and accurately quantify molecules in complex biological systems.[1][2] This technical guide provides an in-depth exploration of the core principles of isotopic labeling, detailed experimental protocols for key techniques, and a comprehensive overview of its applications in research and drug development.

Core Principles of Isotopic Labeling

The fundamental concept of isotopic labeling lies in the introduction of an isotope into a molecule to act as a tracer.[2][3] Isotopes are variants of a particular chemical element that differ in neutron number, and consequently in nucleon number. While isotopes of an element have the same number of protons and electrons, giving them nearly identical chemical properties, their mass difference allows them to be distinguished by analytical instrumentation.[4]

This technique hinges on two key principles:

• Chemical Equivalence: Labeled and unlabeled molecules exhibit virtually identical chemical reactivity and participate in the same biochemical reactions.[5] This ensures that the tracer accurately reflects the behavior of the native molecule in a biological or chemical system.

• Physical Distinguishability: The mass difference between isotopes allows for their detection and quantification using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[5][6] Radioactive isotopes are detected by their characteristic decay and emission of radiation.[5]

Types of Isotopes Used in Labeling

Isotopes used for labeling fall into two main categories:

• Stable Isotopes: These are non-radioactive isotopes that do not decay over time. Commonly used stable isotopes in chemical and biological research include Deuterium (²H), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Oxygen-18 (¹⁸O).[5] Their safety and stability make them ideal for in vivo studies in humans.[7][8]

• Radioactive Isotopes (Radioisotopes): These isotopes have unstable nuclei that decay, emitting radiation that can be detected. Examples include Tritium (³H), Carbon-14 (¹⁴C), Phosphorus-32 (³²P), and Sulfur-35 (³⁵S).[5] While powerful for sensitive detection, their use is more regulated due to safety considerations.

Quantitative Data in Isotopic Labeling

Accurate quantitative analysis is a cornerstone of isotopic labeling experiments. The following tables summarize key data for commonly used stable isotopes.

Isotope	Natural Abundance (%)[9]	Atomic Mass (u)[9]
¹H	99.9885	1.007825
²H (D)	0.0115	2.014102
¹²C	98.93	12.000000
¹³C	1.07	13.003355
¹⁴N	99.632	14.003074
¹⁵N	0.368	15.000109
¹⁶O	99.757	15.994915
¹⁷O	0.038	16.999132
¹⁸O	0.205	17.999160

Table 1: Natural Abundance and Atomic Mass of Common Stable Isotopes.

Labeling Technique	Typical Isotopic Enrichment (%)
SILAC	>95%
In vitro chemical labeling (TMT, iTRAQ)	Not applicable (reagents are synthesized with high isotopic purity)
Metabolic Labeling with ¹³C-Glucose	Varies by metabolite and time, can approach steady-state labeling

Table 2: Typical Isotopic Enrichment Levels in Common Labeling Techniques. Isotopic enrichment refers to the percentage of a specific isotope in a labeled position that is the heavy isotope.

Key Applications in Research and Drug Development

Isotopic labeling has a broad spectrum of applications across various scientific disciplines.

Metabolic Pathway Analysis and Fluxomics

By introducing a labeled substrate (e.g., ¹³C-glucose) into a biological system, researchers can trace the path of the labeled atoms through metabolic pathways.[10][11] This allows for the determination of metabolic fluxes, which are the rates of turnover of molecules through a metabolic pathway.[10] This approach, known as Metabolic Flux Analysis (MFA), is crucial for understanding cellular metabolism in both healthy and diseased states.[10]

Caption: Workflow for Metabolic Flux Analysis using isotopic tracers.

Quantitative Proteomics

Isotopic labeling is a cornerstone of quantitative proteomics, enabling the accurate comparison of protein abundance between different samples.[6][12] Several techniques are widely used:

• Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): In SILAC, cells are grown in media containing either "light" (natural abundance) or "heavy" (isotope-labeled) essential amino acids.[3][12][13] After a sufficient number of cell divisions, the heavy amino acids are fully incorporated into the proteome.[3][6] The samples are then combined, and the relative protein abundance is determined by the ratio of the heavy to light peptide signals in the mass spectrometer.[12]

• Isobaric Labeling (TMT and iTRAQ): Isobaric tags, such as Tandem Mass Tags (TMT) and isobaric Tags for Relative and Absolute Quantitation (iTRAQ), are chemical labels that are covalently attached to the N-terminus and lysine (B10760008) residues of peptides in vitro.[14][15] The tags themselves are isobaric, meaning they have the same total mass. However, upon fragmentation in the mass spectrometer, they yield reporter ions of different masses, allowing for the relative quantification of peptides from multiple samples simultaneously.[14][16]

Caption: Comparison of SILAC and Isobaric Labeling workflows.

Drug Metabolism and Pharmacokinetics (DMPK)

Stable isotope labeling is crucial in drug discovery and development to study the absorption, distribution, metabolism, and excretion (ADME) of drug candidates.[2][17][18] By synthesizing a drug molecule with one or more heavy isotopes, its metabolic fate can be traced in vivo.[8] This allows for the identification and quantification of metabolites, providing critical information for assessing the safety and efficacy of a new drug.[17]

Caption: Workflow of a typical DMPK study using isotopic labeling.

Elucidation of Reaction Mechanisms: The Kinetic Isotope Effect (KIE)

The Kinetic Isotope Effect (KIE) is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[19][20] The KIE is a powerful tool for determining reaction mechanisms, particularly for identifying the rate-determining step of a reaction.[19] A primary KIE is observed when the bond to the isotopically labeled atom is broken in the rate-determining step.[19] The magnitude of the KIE provides insight into the transition state of the reaction.

Caption: Logical workflow for interpreting the Kinetic Isotope Effect.

Experimental Protocols

This section provides detailed methodologies for key isotopic labeling experiments.

Protocol 1: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

Objective: To quantitatively compare protein abundance between two cell populations.

Methodology:

• Cell Culture Preparation: Culture two populations of cells. One population is grown in standard "light" medium, while the other is grown in "heavy" medium where one or more essential amino acids (e.g., Arginine, Lysine) are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-Arginine, ¹³C₆¹⁵N₂-Lysine).[3][13]

• Metabolic Labeling: Continue to culture the cells in their respective media for at least five to six cell doublings to ensure near-complete incorporation of the heavy amino acids into the proteome of the "heavy" cell population.[3][6]

• Sample Harvesting and Lysis: Harvest both the "light" and "heavy" cell populations and lyse the cells using a suitable lysis buffer.

• Protein Quantification and Mixing: Determine the protein concentration of each lysate. Mix equal amounts of protein from the "light" and "heavy" lysates.[12]

• Protein Digestion: Digest the combined protein mixture into peptides using a protease such as trypsin.

• Mass Spectrometry Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify peptides and quantify the relative abundance of proteins by comparing the signal intensities of the "light" and "heavy" peptide pairs in the mass spectra.[12]

Protocol 2: In Vitro Peptide Labeling with Tandem Mass Tags (TMT)

Objective: To simultaneously quantify proteins from multiple samples.

Methodology:

• Protein Extraction and Digestion: Extract proteins from each sample and digest them into peptides using trypsin.

• Peptide Quantification: Accurately quantify the peptide concentration in each sample.

• TMT Reagent Reconstitution: Reconstitute the different isobaric TMT reagents in an anhydrous organic solvent like acetonitrile.[21][22]

• Peptide Labeling: Add the appropriate TMT reagent to each peptide sample and incubate to allow the labeling reaction to proceed to completion. Each sample is labeled with a unique TMT tag.[21][23]

• Quenching: Quench the labeling reaction by adding hydroxylamine.[21][22]

• Sample Pooling: Combine the labeled peptide samples in equal amounts.[15]

• Fractionation (Optional but Recommended): Fractionate the pooled peptide mixture using techniques like high-pH reversed-phase chromatography to reduce sample complexity.

• LC-MS/MS Analysis: Analyze the peptide fractions by LC-MS/MS. In the MS/MS spectra, the fragmentation of the TMT tags generates reporter ions of unique masses.

• Data Analysis: Identify the peptides from the fragmentation data and quantify the relative protein abundance across the different samples by comparing the intensities of the reporter ions.[15]

Protocol 3: Measurement of the Kinetic Isotope Effect (KIE)

Objective: To determine the effect of isotopic substitution on the rate of a chemical reaction.

Methodology:

• Synthesis of Labeled Reactant: Synthesize the reactant molecule with an isotopic label at the specific atomic position of interest.

• Reaction Setup: Set up two parallel reactions under identical conditions (temperature, concentration, catalyst, etc.). One reaction will use the unlabeled ("light") reactant, and the other will use the isotopically labeled ("heavy") reactant.

• Reaction Monitoring: Monitor the progress of both reactions over time by measuring the disappearance of the reactant or the appearance of the product using a suitable analytical technique (e.g., spectroscopy, chromatography).

• Rate Constant Determination: Determine the rate constants (k_light and k_heavy) for both the unlabeled and labeled reactions from the kinetic data.

• KIE Calculation: Calculate the kinetic isotope effect as the ratio of the rate constants: KIE = k_light / k_heavy.[20]

• Competitive KIE Measurement (Alternative): For a more precise measurement, a competitive experiment can be performed where a mixture of the labeled and unlabeled reactants is allowed to react. The relative amounts of the labeled and unlabeled products are then measured at a specific time point to determine the KIE.

Conclusion

Isotopic labeling is a versatile and powerful technique that provides invaluable insights into the dynamic processes of chemical and biological systems. From tracing metabolic pathways and quantifying proteomes to elucidating reaction mechanisms and guiding drug development, the applications of isotopic labeling are vast and continue to expand. A thorough understanding of the fundamental principles and meticulous execution of experimental protocols are paramount to harnessing the full potential of this indispensable scientific tool. As analytical instrumentation and computational methods continue to advance, isotopic labeling is poised to play an even more significant role in future scientific discoveries.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). | Broad Institute [broadinstitute.org]
• 4. m.youtube.com [m.youtube.com]
• 5. A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC) | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. metsol.com [metsol.com]
• 9. chem.ualberta.ca [chem.ualberta.ca]
• 10. Metabolic Flux Analysis and In Vivo Isotope Tracing - Creative Proteomics [creative-proteomics.com]
• 11. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments [experiments.springernature.com]
• 12. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 13. Stable isotope labeling by amino acids in cell culture for quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Isobaric tag for relative and absolute quantitation - Wikipedia [en.wikipedia.org]
• 15. TMT Quantitative Proteomics: A Comprehensive Guide to Labeled Protein Analysis - MetwareBio [metwarebio.com]
• 16. Quantitative Proteomics Using Isobaric Labeling: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 21. TMT Sample Preparation for Proteomics Facility Submission and Subsequent Data Analysis [jove.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. Sample Preparation for Relative Quantitation of Proteins Using Tandem Mass Tags (TMT) and Mass Spectrometry (MS) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Tri-P-tolylamine-15N as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis and drug development, the accuracy and precision of liquid chromatography-mass spectrometry (LC-MS) data are paramount. The use of stable isotope-labeled (SIL) internal standards is a widely accepted practice to correct for variability during sample preparation and analysis, thereby enhancing data quality.[1][2][3] Tri-P-tolylamine-15N, as a 15N-labeled analogue, serves as an ideal internal standard for the quantification of tri-p-tolylamine (B1199887) and structurally similar aromatic amines. Its chemical and physical properties closely mimic the analyte of interest, ensuring co-elution and similar ionization behavior, which are crucial for reliable quantification.[4]

This document provides detailed application notes and protocols for the effective utilization of Tri-P-tolylamine-15N as an internal standard in LC-MS workflows, particularly for the analysis of aromatic amines in complex matrices such as plasma, urine, and environmental samples.

Properties of Tri-P-tolylamine-15N

Property	Value
Chemical Formula	C₂₁H₂₁¹⁵N
Molecular Weight	288.40 g/mol
Appearance	Solid
Isotopic Purity	Typically ≥ 98%
Chemical Purity	Typically ≥ 97%

Experimental Protocols

Stock Solution Preparation

• Primary Stock Solution (1 mg/mL):

  • Accurately weigh 1.0 mg of Tri-P-tolylamine-15N.

  • Dissolve in 1.0 mL of a suitable organic solvent (e.g., methanol, acetonitrile (B52724), or DMSO).

  • Vortex thoroughly to ensure complete dissolution.

  • Store at -20°C in an amber vial to prevent photodegradation.

• Working Internal Standard Solution (1 µg/mL):

  • Perform a serial dilution of the primary stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Prepare fresh working solutions daily to ensure accuracy.

Sample Preparation: Protein Precipitation (for Plasma Samples)

Protein precipitation is a straightforward and effective method for removing the bulk of proteins from plasma samples.[5]

• Thaw plasma samples at room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the 1 µg/mL Tri-P-tolylamine-15N working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS analysis.

A streamlined workflow for plasma sample preparation.

Liquid Chromatography (LC) Parameters

The following parameters provide a starting point for method development and can be optimized for specific applications.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

MS parameters should be optimized by infusing a standard solution of both the analyte and Tri-P-tolylamine-15N.

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tri-p-tolylamine (Analyte)	[To be determined]	[To be determined]	[To be optimized]
Tri-p-tolylamine-15N (IS)	[To be determined]	[To be determined]	[To be optimized]

Note: The precursor ion will correspond to the [M+H]⁺ of each compound. Product ions and collision energies must be determined empirically.

Data Presentation and Performance Characteristics

A validated LC-MS method using Tri-P-tolylamine-15N as an internal standard is expected to exhibit the following performance characteristics.

Linearity and Range

Analyte Concentration (ng/mL)	IS Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	200	[Experimental Value]
5	200	[Experimental Value]
10	200	[Experimental Value]
50	200	[Experimental Value]
100	200	[Experimental Value]
500	200	[Experimental Value]
1000	200	[Experimental Value]
Correlation Coefficient (r²)	≥ 0.995

Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	1	≤ 20	≤ 20	80 - 120
Low	3	≤ 15	≤ 15	85 - 115
Medium	150	≤ 15	≤ 15	85 - 115
High	800	≤ 15	≤ 15	85 - 115

Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	3	85 - 115	85 - 115
High	800	85 - 115	85 - 115

Logical Relationships in Quantitative LC-MS

The accurate quantification of an analyte using an internal standard relies on the consistent ratio of their signals, which corrects for variations throughout the analytical process.

Logical flow for internal standard-based quantification.

Conclusion

Tri-P-tolylamine-15N is a highly suitable internal standard for the sensitive and accurate quantification of tri-p-tolylamine and related aromatic amines by LC-MS. The protocols outlined in this document provide a robust framework for method development and validation. The use of a stable isotope-labeled internal standard like Tri-P-tolylamine-15N is critical for mitigating matrix effects and ensuring the reliability of bioanalytical data in drug development and other research areas.[3]

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. m.youtube.com [m.youtube.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for 15N NMR Characterization of Tri-p-tolylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the experimental setup and execution of Nitrogen-15 Nuclear Magnetic Resonance (15N NMR) spectroscopy for the characterization of tri-p-tolylamine (B1199887). Given the inherent challenges of 15N NMR, including low natural abundance (0.37%) and a low gyromagnetic ratio, this guide outlines protocols for both direct 1D 15N detection and more sensitive 2D indirect detection methods.

Introduction

Tri-p-tolylamine and other triarylamines are essential building blocks in materials science, particularly as hole-transporting materials in organic light-emitting diodes (OLEDs) and perovskite solar cells. Precise structural characterization is crucial for understanding their electronic properties and performance. 15N NMR spectroscopy is a powerful, non-destructive technique that provides direct insight into the electronic environment of the nitrogen atom at the core of these molecules. However, the low sensitivity of the 15N nucleus necessitates careful experimental design to obtain high-quality spectra in a reasonable timeframe.

This application note details recommended procedures for sample preparation, and acquisition parameters for both 1D and 2D 15N NMR experiments tailored for tri-p-tolylamine and analogous compounds.

Data Presentation

The following table summarizes the expected 15N chemical shift range for tri-p-tolylamine and typical acquisition parameters for its characterization.

Parameter	1D 15N NMR (Direct Detection)	2D 1H-15N HMBC (Indirect Detection)
Expected Chemical Shift (δ)	-310 to -340 ppm (relative to CH₃NO₂)	-310 to -340 ppm (relative to CH₃NO₂)
Solvent	CDCl₃, DMSO-d₆	CDCl₃, DMSO-d₆
Concentration	> 50 mg/mL (or 15N-labeled sample)	10-50 mg/mL
Temperature	298 K	298 K
Spectrometer Frequency	≥ 400 MHz (for ¹H)	≥ 400 MHz (for ¹H)
Pulse Program	zgig (with inverse gated decoupling)	hmbcgp (gradient-selected)
Relaxation Delay (d1)	5-10 s	1-2 s
Number of Scans (ns)	≥ 1024	16-64 per increment
Acquisition Time (aq)	1-2 s	~0.25 s
Spectral Width (sw)	~200 ppm	F2 (¹H): 10-12 ppm, F1 (¹⁵N): ~100 ppm
Long-range Coupling (J)	N/A	Optimized for 2-4 Hz

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for a successful 15N NMR experiment.

• Compound: Use high-purity tri-p-tolylamine. For natural abundance samples in 1D experiments, a high concentration is required. The use of a ¹⁵N-labeled tri-p-tolylamine sample is highly recommended to significantly reduce experiment time and improve signal-to-noise.

• Solvent: Choose a deuterated solvent in which the compound is highly soluble, such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). Ensure the solvent is free from nitrogen-containing impurities.

• Concentration:

  • For 1D 15N NMR , aim for a concentration of at least 50 mg in 0.6-0.7 mL of solvent.

  • For 2D ¹H-¹⁵N HMBC , a concentration of 10-50 mg in 0.6-0.7 mL is typically sufficient.

• Procedure:

  • Weigh the desired amount of tri-p-tolylamine directly into a clean, dry NMR tube.

  • Add the deuterated solvent to the appropriate volume.

  • Cap the tube and gently vortex or sonicate to ensure complete dissolution.

  • Allow the sample to equilibrate to the spectrometer's temperature before starting the experiment.

Direct 1D 15N NMR Spectroscopy

This method directly observes the 15N nucleus. It is straightforward but often requires long acquisition times for natural abundance samples due to the low sensitivity and potentially long relaxation times of the quaternary nitrogen in tri-p-tolylamine.

Protocol:

• Insert the prepared sample into the NMR spectrometer.

• Tune and match the ¹⁵N probe.

• Load a standard 1D ¹⁵N experiment with inverse-gated proton decoupling to suppress the negative Nuclear Overhauser Effect (NOE).

• Set the key acquisition parameters as outlined in the data table. A longer relaxation delay is crucial for quantitative measurements of quaternary nitrogens.

• Acquire the spectrum. A large number of scans will likely be necessary.

• Process the data with appropriate window functions (e.g., exponential multiplication with a line broadening of 1-5 Hz) to improve the signal-to-noise ratio.

• Reference the spectrum using an external standard (e.g., nitromethane) or using the unified absolute frequency scale.

2D ¹H-¹⁵N HMBC Spectroscopy

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is an inverse detection method that is significantly more sensitive than direct 1D ¹⁵N NMR.[1] It detects the correlation between protons and the nitrogen atom over two to four bonds. For tri-p-tolylamine, this would involve correlations from the aromatic and methyl protons to the central nitrogen.

Protocol:

• Insert the prepared sample into the NMR spectrometer.

• Tune and match the probe for both ¹H and ¹⁵N frequencies.

• Load a gradient-selected ¹H-¹⁵N HMBC pulse sequence.

• Set the spectral width in the proton dimension (F2) to encompass all proton signals.

• Set the spectral width in the nitrogen dimension (F1) to an appropriate range for aromatic amines (e.g., -250 to -350 ppm).

• Optimize the long-range coupling constant (typically denoted as J(XH) or similar in the acquisition software) for 2-4 Hz to observe the multi-bond correlations.

• Set the remaining acquisition parameters as suggested in the data table.

• Acquire the 2D spectrum. The experiment time will depend on the number of increments in the indirect dimension and the number of scans per increment.

• Process the 2D data using appropriate window functions and perform Fourier transformation in both dimensions.

• The 15N chemical shift is determined from the projection of the F1 dimension corresponding to the cross-peaks with the aromatic and methyl protons.

Visualizations

Caption: Workflow for 15N NMR characterization of Tri-p-tolylamine.

Caption: Factors influencing the sensitivity of 15N NMR experiments.

References

• 1. Long-Range 1H-15N Heteronuclear Shift Correlation at Natural Abundance: a Tool To Study Benzothiazole Biodegradation by Two Rhodococcus Strains - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Fabrication of OLED Devices Using Tri-p-tolylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication and characterization of Organic Light-Emitting Diodes (OLEDs) that utilize tri-p-tolylamine (B1199887) (TPA) derivatives as key components. Tri-p-tolylamine and its derivatives are widely recognized for their excellent hole-transporting properties, high thermal stability, and morphological stability, making them ideal candidates for enhancing the efficiency and lifetime of OLED devices.[1] This document outlines detailed protocols for device fabrication, from substrate preparation to encapsulation, and presents key performance data for various TPA-based OLEDs.

Introduction to Tri-p-tolylamine Derivatives in OLEDs

Tri-p-tolylamine (TPA) is a star-shaped molecule known for its strong electron-donating nature and high hole mobility. Its derivatives are commonly employed as the Hole Transport Layer (HTL) or Hole Injection Layer (HIL) in OLEDs to facilitate the efficient injection and transport of holes from the anode to the emissive layer.[1] Furthermore, modifications to the TPA core have led to the development of derivatives that also function as emissive materials, contributing to the overall light generation in the device. The versatility and robust performance of TPA derivatives have made them a cornerstone in the development of high-efficiency blue, green, and yellowish-orange OLEDs.[2]

Data Presentation: Performance of OLEDs with Tri-p-tolylamine Derivatives

The following tables summarize the performance of various OLED devices incorporating tri-p-tolylamine derivatives as the hole transport or emissive layer.

Derivative Name/Device Structure	Role of TPA Derivative	Max. Luminance (cd/m²)	Current Efficiency (cd/A)	Power Efficiency (lm/W)	External Quantum Efficiency (EQE) (%)	CIE Coordinates (x, y)	Reference
TPOMe-based device	Hole Injection Layer	-	4.2	-	1.77	-	[1]
TPOSt-based device	Hole Injection Layer	-	3.81	-	1.55	-	[1]
m-MTDATA-based device (control)	Hole Injection Layer	-	1.70	-	1.40	-
TPF-OMe-based device	Hole Transport Layer	3894 (at 15V)	-	0.56 (at 4V)	-	-
TPF-OMe/TPD composite HTL	Hole Transport Layer	14720 (at 15V)	-	1.06 (at 4.5V)	-	-
TPD-based device (control)	Hole Transport Layer	10605 (at 15V)	-	0.86 (at 5.5V)	-	-
DPA-2Py-based device	Hole Transport Material	-	74.7	72.7	21.1	-
TPA-2-based hybrid WLED	Yellowish-Orange Emitter	-	-	-	-	(0.32, 0.33)

Experimental Protocols

This section provides detailed, step-by-step protocols for the fabrication of OLEDs using tri-p-tolylamine derivatives. These protocols cover substrate cleaning, layer deposition by both solution-processing and vacuum thermal evaporation, and device encapsulation.

Substrate Preparation and Cleaning

A thorough cleaning of the Indium Tin Oxide (ITO)-coated glass substrates is critical to remove contaminants and ensure good film adhesion and device performance.

Materials:

• ITO-coated glass substrates

• Deionized (DI) water

• Hellmanex™ III cleaning solution (or similar alkaline detergent)

• Isopropyl alcohol (IPA)

• Acetone (B3395972)

• Nitrogen (N₂) gas gun

• Ultrasonic bath

• UV-Ozone cleaner (optional, but recommended)

Protocol:

• Place the ITO substrates in a substrate rack.

• Immerse the rack in a beaker containing a 2% solution of Hellmanex™ in DI water.

• Sonicate in the ultrasonic bath for 15 minutes.

• Rinse the substrates thoroughly with DI water.

• Immerse the rack in a beaker of clean DI water and sonicate for another 15 minutes.

• Repeat the DI water rinse and sonication step.

• Immerse the rack in a beaker of acetone and sonicate for 15 minutes.

• Immerse the rack in a beaker of isopropyl alcohol (IPA) and sonicate for 15 minutes.

• Rinse the substrates thoroughly with DI water.

• Dry the substrates using a nitrogen gas gun.

• For enhanced cleaning and to improve the work function of the ITO, treat the substrates with UV-Ozone for 10-15 minutes immediately before transferring them to the deposition system.

Figure 1: Workflow for ITO substrate cleaning.

Deposition of the Hole Transport Layer (HTL)

Tri-p-tolylamine derivatives are typically deposited as the HTL via either solution processing (spin-coating) or vacuum thermal evaporation.

Materials:

• Tri-p-tolylamine derivative dissolved in a suitable solvent (e.g., chlorobenzene, toluene)

• Syringe filters (0.2 µm pore size)

• Spin coater

• Hotplate

Protocol:

• Prepare a solution of the tri-p-tolylamine derivative at the desired concentration (e.g., 5-10 mg/mL).

• Filter the solution using a syringe filter to remove any particulate matter.

• Place the cleaned ITO substrate onto the chuck of the spin coater.

• Dispense a small amount of the filtered solution onto the center of the substrate.

• Spin coat the substrate at a typical speed of 2000-4000 rpm for 30-60 seconds to achieve the desired film thickness. The exact parameters will depend on the solution viscosity and desired thickness.

• Transfer the substrate to a hotplate and anneal at a temperature between 80-120°C for 10-15 minutes to remove residual solvent. This step should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox).

Equipment:

• High-vacuum thermal evaporation system (pressure < 10⁻⁶ Torr)

• Quartz crystal microbalance (QCM) for thickness monitoring

• Low-temperature evaporation (LTE) source or Knudsen cell suitable for organic materials

Protocol:

• Load the tri-p-tolylamine derivative powder into the evaporation source.

• Mount the cleaned ITO substrates in the substrate holder.

• Evacuate the chamber to a base pressure of at least 5 x 10⁻⁶ Torr.

• Gently heat the evaporation source until the material starts to sublime. The evaporation temperature for many organic materials is below 500°C. A slow ramp-up of temperature is crucial to prevent decomposition.

• Open the shutter and deposit the tri-p-tolylamine derivative onto the substrates at a controlled rate, typically 0.1-0.2 nm/s (1-2 Å/s).

• Monitor the film thickness in real-time using the QCM.

• Once the desired thickness (typically 20-50 nm) is reached, close the shutter and allow the source to cool down.

Deposition of the Emissive Layer (EML)

The emissive layer is where light is generated. It often consists of a host material doped with a small amount of an emissive dopant. Tri-p-tolylamine derivatives can sometimes be used as the host or the dopant. The most common method for depositing the EML in small molecule OLEDs is co-evaporation.

Protocol (Co-evaporation):

• Load the host material and the dopant material into separate evaporation sources within the thermal evaporation system.

• Following the deposition of the HTL, without breaking vacuum, begin to heat both the host and dopant sources.

• Set the deposition rate of the host material to a primary rate (e.g., 0.1-0.2 nm/s).

• Set the deposition rate of the dopant to a much lower rate to achieve the desired doping concentration (e.g., 1-15%). The doping concentration is controlled by the ratio of the deposition rates of the dopant and the host.

• Simultaneously open the shutters for both the host and dopant sources to co-deposit the emissive layer.

• Deposit the EML to the desired thickness (typically 20-40 nm).

• Close both shutters and allow the sources to cool.

Deposition of the Electron Transport Layer (ETL), Electron Injection Layer (EIL), and Cathode

Following the EML, subsequent layers are deposited, typically by vacuum thermal evaporation, to complete the device structure.

Protocol:

• Electron Transport Layer (ETL): Deposit a suitable ETL material (e.g., Tris(8-hydroxyquinolinato)aluminium - Alq₃) to a thickness of 20-40 nm at a rate of 0.1-0.2 nm/s.

• Electron Injection Layer (EIL): Deposit a thin layer (0.5-1 nm) of a low work function material, such as lithium fluoride (B91410) (LiF), at a rate of 0.01-0.02 nm/s.

• Cathode: Deposit a metal cathode, typically aluminum (Al), to a thickness of 100-150 nm at a higher deposition rate (e.g., 0.5-1 nm/s).

Figure 2: General workflow for OLED fabrication.

Encapsulation

Organic materials in OLEDs are sensitive to moisture and oxygen. Encapsulation is a critical step to protect the device and ensure a long operational lifetime.

Materials:

• UV-curable epoxy

• Glass cover slips

• UV lamp

Protocol:

• This step should be performed in an inert atmosphere (e.g., a glovebox).

• Place a small drop of UV-curable epoxy onto the device, adjacent to the active area.

• Carefully place a glass cover slip over the device, allowing the epoxy to spread and form a seal around the active layers without trapping air bubbles.

• Cure the epoxy by exposing it to a UV lamp for the recommended time.

Device Characterization

Once fabricated, the OLED devices should be characterized to evaluate their performance.

Key Characterization Techniques:

• Current-Voltage-Luminance (I-V-L) Characteristics: Measured using a source measure unit (SMU) and a photodetector or spectrometer. This provides information on the turn-on voltage, current density, and brightness of the device.

• Electroluminescence (EL) Spectroscopy: Measures the emission spectrum of the OLED to determine the color coordinates (CIE) and color purity.

• Efficiency Measurements:

  • Current Efficiency (cd/A): Calculated from the luminance and current density.

  • Power Efficiency (lm/W): Calculated from the current efficiency and the operating voltage.

  • External Quantum Efficiency (EQE): The ratio of the number of photons emitted to the number of electrons injected.

Figure 3: Diagram of a typical multi-layer OLED structure.

Conclusion

Tri-p-tolylamine derivatives are versatile and high-performing materials for OLED applications. By following the detailed protocols outlined in these application notes, researchers can fabricate efficient and stable OLED devices. The provided data serves as a benchmark for performance, and the described methodologies offer a solid foundation for further research and development in the field of organic electronics. Careful control over each fabrication step, particularly the deposition of the organic layers and encapsulation, is paramount to achieving high-quality and reproducible results.

References

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Hole-Transport Materials Using 15N Isotope Labeling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hole-transport materials (HTMs) are critical components in various optoelectronic devices, including perovskite solar cells and organic light-emitting diodes (OLEDs). The precise quantification of these materials is essential for device optimization, stability studies, and quality control. Stable isotope labeling, specifically with 15N, offers a powerful analytical strategy for the accurate quantification of nitrogen-containing HTMs. This method involves the incorporation of a heavy nitrogen isotope (15N) into the HTM structure, which then serves as an internal standard for mass spectrometry (MS) or can be directly detected by nuclear magnetic resonance (NMR) spectroscopy.[1][2] This application note provides detailed protocols for the 15N labeling of HTMs and their subsequent quantitative analysis.

Experimental Protocols

15N Labeling of Hole-Transport Materials

The introduction of a 15N label into an HTM can be achieved through chemical synthesis by using a 15N-enriched precursor. The choice of the precursor depends on the chemical structure of the target HTM. Many common HTMs are nitrogen-containing heterocyclic compounds.[3] A general approach involves the use of 15N-labeled ammonia (B1221849) or other nitrogenous reagents in the synthesis.[3]

Protocol for 15N Labeling of a Generic Triarylamine-based HTM:

This protocol is a generalized procedure and may require optimization based on the specific HTM.

• Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve the non-nitrogenous precursor of the HTM in an appropriate anhydrous solvent.

• Introduction of 15N Label: Add the 15N-labeled nitrogen source (e.g., 15NH4Cl, K15NO3) to the reaction mixture. The specific reagent will be dictated by the synthetic route.

• Reaction: Proceed with the synthetic protocol as established for the unlabeled HTM. This may involve heating, catalysis, and specific reaction times.

• Purification: Upon completion of the reaction, quench the reaction and purify the 15N-labeled HTM using standard techniques such as column chromatography, recrystallization, or sublimation to achieve high purity.

• Confirmation of Labeling: Confirm the incorporation of the 15N label and the purity of the compound using high-resolution mass spectrometry and 1H and 13C NMR spectroscopy.

Quantitative Analysis by Mass Spectrometry

Mass spectrometry is a highly sensitive technique for the quantification of 15N-labeled compounds.[4] Isotope dilution mass spectrometry (IDMS) is a common approach where the 15N-labeled HTM is used as an internal standard.

Protocol for Quantitative LC-MS Analysis:

• Sample Preparation:

  • Prepare a stock solution of the purified 15N-labeled HTM with a precisely known concentration.

  • Create a series of calibration standards by spiking known amounts of the unlabeled HTM into a matrix solution, each containing a constant concentration of the 15N-labeled HTM internal standard.

  • Prepare the unknown samples by adding the same constant concentration of the 15N-labeled HTM internal standard.

• LC-MS Analysis:

  • Inject the calibration standards and unknown samples into a liquid chromatography-mass spectrometry (LC-MS) system.

  • Use a suitable chromatographic method to separate the HTM from other components in the sample matrix.

  • The mass spectrometer should be operated in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to detect the molecular ions of both the unlabeled (14N) and labeled (15N) HTM.

• Data Analysis:

  • For each injection, determine the peak areas for the unlabeled and 15N-labeled HTM.

  • Calculate the ratio of the peak area of the unlabeled HTM to the peak area of the 15N-labeled HTM.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the unlabeled HTM for the calibration standards.

  • Determine the concentration of the HTM in the unknown samples by interpolating their peak area ratios on the calibration curve.

Quantitative Analysis by NMR Spectroscopy

15N NMR spectroscopy can be used for the direct quantification of 15N-labeled HTMs, especially at high enrichment levels. While less sensitive than MS, NMR is non-destructive and provides structural information.

Protocol for Quantitative 15N NMR Analysis:

• Sample Preparation:

  • Dissolve a precisely weighed amount of the 15N-labeled HTM in a deuterated solvent suitable for NMR.

  • Add a known amount of an internal standard with a long relaxation time and a signal that does not overlap with the HTM signals.

• NMR Data Acquisition:

  • Acquire a quantitative 15N NMR spectrum. This requires a long relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) to ensure full relaxation of the nuclei between scans.

  • Inverse-gated proton decoupling should be used to suppress the Nuclear Overhauser Effect (NOE) and ensure that the signal intensities are directly proportional to the number of nuclei.

• Data Analysis:

  • Integrate the area of the 15N signal of the HTM and the signal of the internal standard.

  • Calculate the concentration of the 15N-labeled HTM based on the integral ratio and the known concentration of the internal standard.

Data Presentation

The quantitative data obtained from the analysis of 15N-labeled HTMs should be summarized in clear and well-structured tables.

Table 1: Summary of Quantitative LC-MS Analysis of HTM-X

Sample ID	[HTM-X] (unlabeled) (ng/mL)	Peak Area (14N)	Peak Area (15N)	Peak Area Ratio (14N/15N)	Calculated Conc. (ng/mL)
Cal 1	1.0	15,234	148,987	0.102	1.0
Cal 2	5.0	76,123	149,123	0.511	5.0
Cal 3	10.0	151,987	148,876	1.021	10.0
Cal 4	50.0	755,432	149,011	5.070	50.0
Cal 5	100.0	1,503,456	148,954	10.093	100.0
Unknown 1	-	45,678	149,054	0.306	3.0
Unknown 2	-	234,567	148,899	1.575	15.6

Table 2: Summary of Quantitative 15N NMR Analysis of HTM-Y

Sample ID	Mass of HTM-Y (mg)	Volume of Solvent (mL)	Internal Standard	Mass of Int. Std. (mg)	Integral (HTM-Y)	Integral (Int. Std.)	Calculated Purity (%)
Batch 1	10.2	0.7	Hexamethylbenzene	5.1	1.00	1.05	98.5
Batch 2	9.8	0.7	Hexamethylbenzene	5.0	1.00	1.08	97.2

Mandatory Visualization

References

• 1. Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Tri-P-tolylamine in Perovskite Solar Cell Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tri-P-tolylamine, a derivative of the triphenylamine (B166846) (TPA) structural core, is a widely investigated organic semiconductor utilized as a hole transport material (HTM) in perovskite solar cells (PSCs). Its favorable electrochemical and photophysical properties, which can be chemically tuned, make it a significant component in the quest for high-efficiency and stable solar cell devices.[1] The hole transport layer (HTL) is a critical component in PSCs, responsible for efficiently extracting and transporting positive charge carriers (holes) from the perovskite absorber layer to the anode while simultaneously blocking electrons, thereby minimizing charge recombination and enhancing device performance.[2][3] This document provides detailed application notes and experimental protocols for the use of Tri-P-tolylamine in the fabrication and characterization of perovskite solar cells. While these protocols focus on the standard Tri-P-tolylamine, the isotopically labeled Tri-P-tolylamine-15N can be a valuable tool for advanced mechanistic studies, such as in-depth analysis of degradation pathways or charge transfer dynamics using techniques like solid-state NMR or mass spectrometry.

Data Presentation: Performance of Triarylamine-Based HTMs

The performance of perovskite solar cells is highly dependent on the composition and processing of the hole transport layer. The following table summarizes typical performance parameters of perovskite solar cells employing triarylamine-based HTMs. It is important to note that these values can vary significantly based on the specific perovskite composition, device architecture, and fabrication conditions.

HTM Additive/Dopant	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm2)	Fill Factor (FF)	Reference
Li-TFSI + tBP	>20	>1.0	>22	>0.75	[4]
FK209 (Co(III) complex)	>21	>1.1	>23	>0.78	[4]
Dopant-Free	~18-20	~1.0-1.1	~21-23	~0.70-0.78
V2O5	~19	~1.05	~22.5	~0.76

Note: This table represents a summary of typical values reported in the literature for high-performance devices and is intended for comparative purposes.

Experimental Protocols

Preparation of Doped Tri-P-tolylamine Hole Transport Layer (HTL) Solution

This protocol describes the preparation of a standard doped Tri-P-tolylamine solution, a common formulation for the hole transport layer in high-efficiency perovskite solar cells.

Materials:

• Tri-P-tolylamine

• Chlorobenzene (anhydrous)

• Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) stock solution in acetonitrile (B52724) (e.g., 520 mg/mL)

• 4-tert-Butylpyridine (tBP)

• Acetonitrile (anhydrous)

Equipment:

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

• Analytical balance

• Vortex mixer

• Magnetic stirrer and stir bars

• Micropipettes

Procedure:

• Prepare Tri-P-tolylamine solution:

  • In the glovebox, weigh the desired amount of Tri-P-tolylamine (e.g., 80 mg) and dissolve it in 1 mL of chlorobenzene.

  • Stir the solution until the Tri-P-tolylamine is completely dissolved.

• Prepare additive solutions:

  • Prepare a stock solution of Li-TFSI in acetonitrile (e.g., 520 mg/mL).

  • 4-tert-Butylpyridine (tBP) is typically used as a neat liquid.

• Dope the Tri-P-tolylamine solution:

  • To the Tri-P-tolylamine solution, add the required volume of the Li-TFSI stock solution. A common molar ratio is around 1:0.5 (Tri-P-tolylamine:Li-TFSI). For an 80 mM Tri-P-tolylamine solution, this would correspond to approximately 17.5 µL of a 520 mg/mL Li-TFSI solution.

  • Add tBP to the solution. A common molar ratio is around 1:3 (Tri-P-tolylamine:tBP). For an 80 mM Tri-P-tolylamine solution, this would correspond to approximately 30 µL of tBP.

  • Vortex the final solution for at least 1 minute to ensure homogeneity.

• Storage:

  • Store the doped HTL solution in a sealed vial in the glovebox. It is recommended to use the solution shortly after preparation for best results.

Deposition of the Hole Transport Layer

This protocol outlines the deposition of the doped Tri-P-tolylamine solution onto the perovskite layer via spin coating.

Equipment:

• Spin coater inside a glovebox

• Hotplate inside a glovebox

• Micropipettes

• Substrates with the perovskite layer already deposited

Procedure:

• Substrate Preparation:

  • Ensure the perovskite-coated substrates are ready for HTL deposition.

• Spin Coating:

  • Place the substrate on the spin coater chuck.

  • Dispense a sufficient amount of the doped Tri-P-tolylamine solution (e.g., 30-50 µL) to cover the entire perovskite surface.

  • Start the spin coating program. A typical two-step program is:

    • Step 1: 1000 rpm for 10 seconds (for spreading)

    • Step 2: 4000 rpm for 30 seconds (for film formation)

• Annealing:

  • Transfer the coated substrate to a hotplate inside the glovebox.

  • Anneal at 70-100°C for 10-30 minutes to remove the residual solvent and improve the film quality.

Fabrication of the Complete Perovskite Solar Cell Device

This protocol describes the final steps to complete the fabrication of a standard n-i-p perovskite solar cell.

Equipment:

• Thermal evaporator

• Shadow masks for electrode deposition

• Current-voltage (J-V) measurement system (solar simulator)

Procedure:

• Electrode Deposition:

  • Place the substrates with the perovskite/HTL stack into a thermal evaporator.

  • Using a shadow mask, deposit the back metal electrode (e.g., 80-100 nm of gold or silver) at a rate of 0.1-0.2 Å/s under high vacuum (< 10-6 Torr).

• Device Characterization:

  • The completed devices are now ready for characterization.

  • Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G illumination (100 mW/cm2) to determine the key photovoltaic parameters: power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Visualizations

Experimental Workflow for Perovskite Solar Cell Fabrication

Caption: Workflow for the fabrication of a perovskite solar cell.

Charge Transport Mechanism in a Perovskite Solar Cell

Caption: Schematic of charge generation and transport in a PSC.

Logical Relationship of HTL Properties and Device Performance

Caption: Relationship between HTL properties and PSC performance.

References

• 1. The evolution of triphenylamine hole transport materials for efficient perovskite solar cells - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. Advances in Hole Transport Materials for Layered Casting Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. p-Doping of organic hole transport layers in p–i–n perovskite solar cells: correlating open-circuit voltage and photoluminescence quenching - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. Doping strategies for small molecule organic hole-transport materials: impacts on perovskite solar cell performance and stability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 15N Internal Standards for Quantitative Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative mass spectrometry (MS) is a cornerstone of modern biological and pharmaceutical research, enabling the precise measurement of proteins, peptides, and small molecules in complex samples.[1] A significant challenge in quantitative MS is overcoming analytical variability introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[2][3] The use of stable isotope-labeled internal standards is a widely accepted gold standard to account for this variability and ensure accurate and reproducible quantification.[2][4] Among these, 15N-labeled internal standards offer a robust and versatile approach for a wide range of applications, from proteomics to the analysis of DNA damage.[5][6][7]

This document provides detailed application notes and protocols for the use of 15N internal standards in mass spectrometry. It covers the principles of 15N labeling, methods for the production and characterization of standards, and step-by-step protocols for sample preparation and analysis.

Principle of Isotope Dilution Mass Spectrometry with 15N Internal Standards

Isotope dilution mass spectrometry relies on the addition of a known quantity of an isotopically labeled version of the analyte of interest (the internal standard) to the sample at the earliest stage of preparation.[2] The 15N-labeled internal standard is chemically identical to the endogenous, unlabeled (14N) analyte and thus behaves identically during extraction, digestion, and ionization.[3] By measuring the ratio of the mass spectrometer signal from the unlabeled analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of sample loss or variations in instrument response.[2]

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Production, Purification, and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production, Purification, and Characterization of ¹⁵N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of Tri-p-tolylamine-15N Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing the synthesis of Tri-p-tolylamine-15N. The following sections offer detailed experimental protocols, frequently asked questions (FAQs), and troubleshooting advice to address common challenges and improve reaction yields.

Troubleshooting Guide

Low yields in the synthesis of Tri-p-tolylamine-15N, typically achieved via a double Buchwald-Hartwig amination of p-toluidine-15N, can arise from several factors. A systematic approach to troubleshooting is recommended.

Problem 1: Low or No Conversion of Starting Materials

• Possible Cause: Inactive catalyst. The active Pd(0) species is sensitive to air and moisture.

  • Solution: Ensure all reaction vessels are oven-dried and the reaction is performed under a strict inert atmosphere (argon or nitrogen). Use anhydrous solvents and fresh, high-purity reagents. Consider using a pre-catalyst which does not require an in-situ reduction of a Pd(II) source.

• Possible Cause: Inappropriate ligand selection. The choice of phosphine (B1218219) ligand is critical for a successful Buchwald-Hartwig amination.

  • Solution: For the double arylation of a primary amine, sterically hindered biarylphosphine ligands are often effective. Screen a variety of ligands, such as XPhos, BrettPhos, or Josiphos-type ligands, to identify the optimal one for this specific transformation.

• Possible Cause: Suboptimal base. The base plays a crucial role in the deprotonation of the amine and the overall catalytic cycle.

  • Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. If base-sensitive functional groups are present, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄) can be screened, although this may require higher catalyst loadings and longer reaction times.[1]

Problem 2: Formation of Mono-arylated Product (Di-p-tolylamine-15N) as the Major Product

• Possible Cause: Insufficient reactivity for the second arylation. The second C-N bond formation is often more challenging than the first.

  • Solution: Increase the reaction temperature and/or time. Consider using a more reactive aryl halide (e.g., iodide instead of bromide). A higher catalyst loading might also be necessary to drive the reaction to completion.

• Possible Cause: Steric hindrance. The increasing steric bulk around the nitrogen atom after the first arylation can impede the second coupling.

  • Solution: Employing a bulkier, more electron-rich phosphine ligand can sometimes overcome this issue. Screening different ligands is crucial.

Problem 3: Significant Side Product Formation (e.g., Hydrodehalogenation)

• Possible Cause: Competing side reactions. Hydrodehalogenation, where the aryl halide is reduced instead of coupled, is a common side reaction.

  • Solution: Lowering the reaction temperature may reduce the rate of hydrodehalogenation relative to the desired amination. The choice of ligand and base can also influence the extent of this side reaction. Using bulky, electron-rich phosphine ligands can often suppress this pathway.

Frequently Asked Questions (FAQs)

Q1: What is the best palladium precursor to use for the synthesis of Tri-p-tolylamine-15N?

A1: While Pd(OAc)₂ and Pd₂(dba)₃ are common choices, palladium pre-catalysts are often more efficient as they do not require an in-situ reduction of Pd(II) to the active Pd(0) species. Consider using a pre-catalyst like a (NHC)Pd(allyl)Cl complex for more reliable results.

Q2: How can I prepare the p-toluidine-15N starting material?

A2: A common method is the reduction of p-nitrotoluene-15N. This can be achieved through catalytic hydrogenation using a palladium-on-carbon (Pd/C) catalyst. The p-nitrotoluene-15N itself can be synthesized by the nitration of toluene (B28343) using a nitrating agent prepared from a 15N-labeled nitrate (B79036) source.

Q3: What is the optimal stoichiometry for the reactants?

A3: For the double arylation of p-toluidine-15N with a p-tolyl halide, a slight excess of the aryl halide (e.g., 2.2 equivalents) is typically used to ensure complete conversion of the amine. The base is usually used in excess (e.g., 2.5-3.0 equivalents).

Q4: Which solvent is most suitable for this reaction?

A4: Anhydrous, non-polar aprotic solvents are preferred. Toluene and dioxane are common choices for Buchwald-Hartwig aminations. Ensure the solvent is thoroughly dried before use.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to observe the consumption of the starting materials and the formation of the mono- and di-arylated products.

Experimental Protocols

I. Synthesis of p-Toluidine-15N

This protocol describes a two-step synthesis of p-toluidine-15N starting from toluene.

Step 1: Synthesis of p-Nitrotoluene-15N

• In a round-bottom flask cooled in an ice bath, slowly add nitric acid-15N to concentrated sulfuric acid with stirring to prepare the nitrating mixture.

• Slowly add toluene to the cooled nitrating mixture while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours.

• Carefully pour the reaction mixture over crushed ice and extract the organic layer.

• Wash the organic layer with water and a saturated sodium bicarbonate solution, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain crude p-nitrotoluene-15N, which can be purified by fractional distillation or recrystallization.

Step 2: Reduction of p-Nitrotoluene-15N to p-Toluidine-15N

• Dissolve p-nitrotoluene-15N in ethanol (B145695) in a hydrogenation vessel.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the mixture at room temperature until the reaction is complete (as monitored by TLC or GC-MS).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to yield p-toluidine-15N, which can be further purified by distillation or recrystallization.

II. Synthesis of Tri-p-tolylamine-15N via Double Buchwald-Hartwig Amination

• In an oven-dried Schlenk tube under an inert atmosphere, combine the palladium pre-catalyst (e.g., (XPhos)Pd G3, 1-2 mol%), the phosphine ligand (e.g., XPhos, 1.5-3 mol%), and the base (e.g., sodium tert-butoxide, 2.5 equiv.).

• Add p-toluidine-15N (1.0 equiv.) and the p-tolyl halide (e.g., 4-bromotoluene (B49008) or 4-iodotoluene, 2.2 equiv.).

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain Tri-p-tolylamine-15N.

Data Presentation

Table 1: Typical Reaction Parameters for the Synthesis of p-Toluidine-15N

Parameter	Value/Condition
Nitration Step
Nitrating Agent	HNO₃-¹⁵N / H₂SO₄
Temperature	0-10 °C
Reaction Time	2-4 hours
Reduction Step
Catalyst	10% Pd/C
Hydrogen Pressure	50-100 psi
Solvent	Ethanol
Temperature	Room Temperature

Table 2: Optimized Conditions for the Double Buchwald-Hartwig Amination

Parameter	Recommended Condition	Range for Optimization
Palladium Pre-catalyst	(XPhos)Pd G3	1-5 mol%
Ligand	XPhos	1.5-6 mol%
Base	Sodium tert-butoxide	2.5-3.5 equiv.
Aryl Halide	4-Iodotoluene	2.2-2.5 equiv.
Solvent	Toluene	Dioxane, Xylene
Temperature	110 °C	100-130 °C
Reaction Time	24 hours	12-48 hours

Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of ¹⁵N-Labeled Organic Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ¹⁵N-labeled organic compounds.

Troubleshooting Guides

Issue 1: Low Isotopic Enrichment

Question: My final compound shows low ¹⁵N incorporation. What are the possible causes and how can I troubleshoot this?

Answer:

Low isotopic enrichment is a common challenge that can arise from several factors throughout the synthesis process. The underlying cause often depends on the chosen labeling strategy: biosynthetic or chemical synthesis.

Troubleshooting Workflow for Low ¹⁵N Enrichment

Caption: Troubleshooting workflow for low ¹⁵N isotopic enrichment.

For biosynthetic approaches, it is crucial to ensure the purity of the ¹⁵N-labeled media components, as any contamination with ¹⁴N will dilute the final enrichment.[1] Increasing the duration of labeling can also improve incorporation, especially in organisms or tissues with slow protein turnover.[2][3]

In chemical synthesis, verifying the isotopic purity of the ¹⁵N-labeled precursor is the first step. Unwanted isotope exchange with natural abundance nitrogen from other reagents or solvents can also lower the final enrichment.[4] Careful review of the reaction mechanism and purification strategy is essential.

Issue 2: Poor Yield in Chemical Synthesis

Question: I am getting a very low yield for my multi-step synthesis of a ¹⁵N-labeled compound. How can I improve this?

Answer:

Low yields in multi-step syntheses are a significant challenge, especially when working with expensive ¹⁵N-labeled starting materials.[4]

Strategies to Improve Yield:

• De Novo Synthesis vs. Isotope Exchange: For complex molecules like pyridines, traditional de novo synthesis can be lengthy and low-yielding. Newer methods focusing on direct isotopic exchange of the nitrogen atom within the heterocyclic core can be more efficient.[5]

• Optimize Reaction Conditions: Each step of the synthesis should be optimized for temperature, pressure, catalyst, and reaction time to maximize the conversion of the isotopically labeled intermediate.

• Minimize Purification Losses: Unwanted loss of the isotopic label can occur at each purification step.[4] Employing high-efficiency purification techniques and minimizing the number of purification steps can help preserve the overall yield.

• Protecting Groups: Judicious use of protecting groups can prevent side reactions and improve the yield of the desired labeled product.

Issue 3: Inaccurate Quantification in Mass Spectrometry

Question: My quantitative proteomics data for ¹⁵N-labeled peptides shows high variance and outlier ratios. What could be the cause?

Answer:

Inaccurate quantification in mass spectrometry-based proteomics using ¹⁵N labeling often stems from two main issues: incomplete labeling and incorrect monoisotopic peak assignment.[2][6]

Troubleshooting Mass Spectrometry Quantification

Caption: Troubleshooting workflow for mass spectrometry quantification.

If labeling is incomplete, the software used for quantification may incorrectly calculate peptide abundance if it assumes 100% labeling.[2] It is crucial to determine the actual labeling efficiency and use this value to correct the calculated peptide ratios.[6][7]

The isotopic clusters of heavy-labeled peptides can be broader due to incomplete labeling, making it difficult for software to correctly identify the monoisotopic peak.[2][6] Manual inspection of the mass spectra for key peptides is recommended to ensure correct peak assignment.[2]

Frequently Asked Questions (FAQs)

Q1: What are the main methods for synthesizing ¹⁵N-labeled compounds?

A1: There are three primary strategies for synthesizing ¹⁵N-labeled compounds:

• Direct Incorporation: This involves using a ¹⁵N-labeled precursor, such as ¹⁵NH₄Cl or ¹⁵NH₃, in a chemical reaction to build the desired molecule.[8] This method is common for synthesizing simpler molecules like amino acids and nucleotides.[8]

• Biosynthetic Incorporation: In this method, organisms like E. coli are grown in a medium containing a ¹⁵N-labeled source (e.g., ¹⁵NH₄Cl).[8][9] The organism then incorporates the ¹⁵N into the biomolecules it synthesizes, such as proteins.[8]

• Isotopic Exchange: This technique involves replacing ¹⁴N atoms in an existing molecule with ¹⁵N atoms from an isotopically labeled reagent.[5][8]

Q2: How do I choose the right ¹⁵N-labeled precursor for my synthesis?

A2: The choice of precursor depends on the target molecule and the synthetic route. For many heterocyclic compounds, inexpensive sources like ¹⁵NH₄Cl, H¹⁵NO₃, and Na¹⁵NO₂ can be utilized.[10] The key is to select a precursor that can be efficiently incorporated into the target molecule's backbone at the desired position.

Q3: What level of isotopic enrichment can I expect?

A3: The achievable isotopic enrichment varies depending on the method and the system. In biological systems like Arabidopsis, labeling for 14 days can result in 93-99% efficiency.[6][7] For mammalian tissues with slow protein turnover, achieving high enrichment (e.g., >95%) may require labeling over multiple generations.[3] In chemical synthesis, enrichment is often high (>95%) if pure precursors are used and unwanted isotopic exchange is avoided.[5]

Q4: How does ¹⁵N labeling aid in drug development?

A4: ¹⁵N labeling is a powerful tool in drug development for several reasons:

• Mechanism of Action Studies: Tracing the metabolic fate of a ¹⁵N-labeled drug can provide insights into its mechanism of action and interactions with biological targets.[11]

• Pharmacokinetic (ADME) Studies: Stable isotope-labeled drugs are used to study their absorption, distribution, metabolism, and excretion profiles, which is crucial for safety and efficacy assessment.[11]

• Structural Biology: ¹⁵N-labeled proteins are essential for NMR studies to determine protein structure and study drug-protein interactions at an atomic level.[8]

Data Summary

Table 1: Reported ¹⁵N Labeling Efficiencies in Biological Systems

System/Organism	Labeling Duration	Achieved Enrichment (%)	Reference
Arabidopsis thaliana	14 days	93-99	[6][7]
Rat Brain (Protocol 1)	Postnatal day 45	87.0 ± 8.95	[3]
Rat Brain (Protocol 2)	Postnatal day 45	95.0 ± 2.25	[3]
Pancreas Cancer Cells	Not specified	30-50	[12]

Table 2: Yields for Selected ¹⁵N Chemical Syntheses

Target Compound	¹⁵N Source	Number of Steps	Overall Yield (%)	Reference
[3-¹⁵N]-labeled pseudouridine (B1679824)	¹⁵NH₄Cl	6	20	[4]
¹⁵N-labeled Pyridine	¹⁵NH₄Cl	Not specified	up to 60	[10]
[7,NH₂-¹⁵N₂]-adenosine	Na¹⁵NO₂	Multi-step	>95 (for nitrosation/reduction step)	[13]

Experimental Protocols

Protocol 1: Biosynthetic Labeling of Proteins in E. coli

This protocol is adapted for expressing ¹⁵N-labeled proteins in E. coli for NMR studies.[9][14][15]

Workflow for Protein Expression and Purification

Caption: General workflow for ¹⁵N protein labeling in E. coli.

Methodology:

• Transformation: Transform an appropriate E. coli expression strain with the plasmid containing the gene of interest.

• Pre-culture: Inoculate a small volume (e.g., 5 mL) of rich medium (e.g., 2xTY) with a single colony and grow overnight.[9]

• Main Culture: Use the pre-culture to inoculate a larger volume (e.g., 1 L) of M9 minimal medium where the sole nitrogen source is ¹⁵NH₄Cl (typically 1 g/L).[9][15] The media should also be supplemented with glucose, trace elements, and necessary antibiotics.[9][15]

• Growth and Induction: Grow the main culture at the appropriate temperature until the optical density at 600 nm (OD₆₀₀) reaches 0.8-1.0.[15] Induce protein expression with an appropriate inducer (e.g., IPTG) and continue culturing for several hours.

• Harvesting: Harvest the cells by centrifugation. The cell pellet can be stored at -20°C or processed immediately.[15]

• Purification: Purify the protein using standard chromatography techniques. For NMR analysis, the final buffer should have low ionic strength, and the pH should ideally be below 6.5 to minimize the exchange of backbone amide protons.[9]

Protocol 2: Chemical Synthesis of [3-¹⁵N]-labeled Pseudouridine

This protocol provides a general overview of a multi-step chemical synthesis for a ¹⁵N-labeled nucleoside.[4]

Methodology:

• Protection: Start with a suitably protected pseudouridine precursor.

• Nitration: Nitrate the precursor at the N3 position.

• Isotope Incorporation: Treat the nitrated intermediate with ¹⁵NH₄Cl to introduce the ¹⁵N label at the N3 position.

• Deprotection and Purification: Perform subsequent deprotection and purification steps to obtain the final ¹⁵N-labeled pseudouridine.

This multi-step synthesis can be challenging, with reported overall yields around 20%.[4] Each step requires careful optimization to maximize yield and preserve the isotopic label.

References

• 1. The Contamination of Commercial 15N2 Gas Stocks with 15N–Labeled Nitrate and Ammonium and Consequences for Nitrogen Fixation Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 15N Metabolic Labeling of Mammalian Tissue with Slow Protein Turnover - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. www2.mrc-lmb.cam.ac.uk [www2.mrc-lmb.cam.ac.uk]
• 10. Synthetic Approaches for 15N-labeled Hyperpolarized Heterocyclic Molecular Imaging Agents for 15N NMR Signal Amplification By Reversible Exchange in Microtesla Magnetic Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development - China Isotope Development [asiaisotopeintl.com]
• 12. Quantitative Proteomics: Measuring Protein Synthesis Using 15N Amino Acids Labeling in Pancreas Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Syntheses of Specifically 15N‐Labeled Adenosine and Guanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. protein-nmr.org.uk [protein-nmr.org.uk]
• 15. 15N labeling of proteins in E. coli – Protein Expression and Purification Core Facility [embl.org]

Technical Support Center: Minimizing Isotopic Scrambling in ¹⁵N Labeling Reactions

Welcome to the technical support center for minimizing isotopic scrambling in ¹⁵N labeling experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you ensure the fidelity of your ¹⁵N labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic scrambling in the context of ¹⁵N labeling?

A1: Isotopic scrambling refers to the undesired distribution of the ¹⁵N isotope to atoms other than the intended labeled positions within a molecule or to other molecules entirely. In a typical ¹⁵N labeling experiment, a specific ¹⁵N-labeled precursor, such as an amino acid, is supplied to a biological system (e.g., cell culture) with the expectation that it will be incorporated directly into the target molecule, like a protein. However, metabolic processes can break down the labeled precursor, and the ¹⁵N atom can be incorporated into other molecules, leading to inaccurate results in downstream analyses like NMR spectroscopy or mass spectrometry.[1][2][3]

Q2: What are the primary causes of ¹⁵N isotopic scrambling?

A2: The primary cause of ¹⁵N scrambling is the activity of metabolic enzymes, particularly transaminases (aminotransferases). These enzymes catalyze the transfer of amino groups from one molecule to another. For instance, a ¹⁵N-labeled amino acid can donate its labeled amino group to an α-keto acid, resulting in the formation of a new, unintentionally ¹⁵N-labeled amino acid. Other metabolic pathways, such as those involved in amino acid biosynthesis and degradation, can also contribute to the redistribution of the ¹⁵N label.[3]

Q3: I'm observing unexpected ¹⁵N labels in my mass spectrometry data. How can I confirm it's due to scrambling?

A3: Confirming scrambling involves a combination of experimental design and data analysis. You can analyze the isotopic distribution of peptides or fragments of your target molecule. If you observe ¹⁵N incorporation in amino acids that were not supposed to be labeled, it is a strong indicator of scrambling.[1][2] Tandem mass spectrometry (MS/MS) can be particularly useful to pinpoint the location of the ¹⁵N label within a molecule.[1][2] Additionally, comparing the level of scrambling between different cell lines or under different culture conditions can help confirm the metabolic origin of the issue.

Q4: Which amino acids are most susceptible to ¹⁵N scrambling?

A4: The susceptibility of amino acids to scrambling varies depending on their involvement in central metabolic pathways.

• High Scrambling: Alanine (A), Aspartate (D), Glutamate (B1630785) (E), Isoleucine (I), Leucine (L), and Valine (V) are known to experience significant scrambling due to their proximity to the TCA cycle and high transaminase activity.[3]

• Interconversion: Glycine (G) and Serine (S) can be interconverted, leading to scrambling between these two residues.[3]

• Minimal Scrambling: Cysteine (C), Phenylalanine (F), Histidine (H), Lysine (K), Methionine (M), Asparagine (N), Arginine (R), Threonine (T), Tryptophan (W), and Tyrosine (Y) generally show minimal scrambling.[3]

Q5: How can I minimize ¹⁵N scrambling in my cell-based labeling experiments?

A5: Several strategies can be employed to reduce scrambling:

• Choice of Expression System: Using cell-free protein expression systems can significantly reduce scrambling as metabolic enzyme activity is lower compared to in vivo systems.[4][5]

• Media Composition: Supplementing the culture media with an excess of unlabeled amino acids that are known to be products of scrambling can help dilute the scrambled ¹⁵N label.[6] For example, when labeling with ¹⁵N-glutamine, adding unlabeled glutamate can reduce the incorporation of ¹⁵N into glutamate.

• Adjusting Culture Conditions: Lowering the concentration of the labeled amino acid can sometimes suppress scrambling for certain residues like Valine and Isoleucine.[3]

• Inhibition of Transaminases: While not always straightforward, the use of general transaminase inhibitors can be explored, but care must be taken to avoid cellular toxicity.

Q6: Is isotopic scrambling an issue in drug metabolism studies using ¹⁵N labeling?

A6: Yes, isotopic scrambling can be a concern in drug metabolism studies. If a ¹⁵N-labeled drug candidate is metabolized, the ¹⁵N label can potentially be transferred to endogenous molecules. This can complicate the identification and quantification of drug metabolites. Careful analysis of the isotopic patterns of potential metabolites is crucial to distinguish true metabolites from endogenously labeled compounds.[7][8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High background of ¹⁵N in unlabeled amino acids	Metabolic activity of transaminases is high.	- Use a cell-free expression system if possible.- Supplement media with a high concentration of unlabeled amino acids that are common scrambling products.- Consider using an expression host with reduced transaminase activity.
Low incorporation of ¹⁵N into the target molecule	- Inefficient uptake of the labeled precursor.- Dilution of the labeled precursor by endogenous synthesis.	- Optimize the concentration of the labeled precursor in the media.- Ensure the cells are in a logarithmic growth phase for optimal uptake.- Use an auxotrophic cell line that cannot synthesize the amino acid being labeled.
Inconsistent labeling efficiency between experiments	- Variations in cell density or growth phase at the time of labeling.- Inconsistent media preparation.	- Standardize cell seeding density and harvesting time.- Prepare a large batch of labeling medium to be used across multiple experiments.
Difficulty in quantifying scrambling	- Overlapping isotopic envelopes in mass spectrometry data.- Low resolution of mass spectra.	- Use high-resolution mass spectrometry to better resolve isotopic peaks.[1][2]- Employ specialized software for analyzing mass isotopomer distributions.[1][2]- Use tandem MS to confirm the location of labels.[1][2]

Data Presentation

Table 1: Susceptibility of Amino Acids to ¹⁵N Scrambling in HEK293 Cells

Amino Acid	Scrambling Potential	Observations
Alanine (A)	High	Significant scrambling observed.
Aspartate (D)	High	Significant scrambling observed.
Glutamate (E)	High	Significant scrambling observed.
Isoleucine (I)	High	Scrambling can be suppressed by lowering the concentration of labeled isoleucine.[3]
Leucine (L)	High	Significant scrambling observed.
Valine (V)	High	Scrambling can be suppressed by lowering the concentration of labeled valine.[3]
Glycine (G)	Medium	Interconverts with Serine.[3]
Serine (S)	Medium	Interconverts with Glycine.[3]
Cysteine (C)	Minimal	Minimal scrambling observed.[3]
Phenylalanine (F)	Minimal	Minimal scrambling observed.[3]
Histidine (H)	Minimal	Minimal scrambling observed.[3]
Lysine (K)	Minimal	Minimal scrambling observed.[3]
Methionine (M)	Minimal	Minimal scrambling observed.[3]
Asparagine (N)	Minimal	Minimal scrambling observed.[3]
Arginine (R)	Minimal	Minimal scrambling observed.[3]
Threonine (T)	Minimal	Minimal scrambling observed.[3]
Tryptophan (W)	Minimal	Minimal scrambling observed.[3]
Tyrosine (Y)	Minimal	Minimal scrambling observed.[3]

Data synthesized from literature reports, primarily based on studies in HEK293 cells.[3]

Experimental Protocols

Protocol 1: General ¹⁵N Labeling of Proteins in E. coli

This protocol outlines a general procedure for uniform ¹⁵N labeling of a target protein expressed in E. coli.

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with the plasmid containing the gene of interest.

• Rich medium (e.g., LB, 2xYT).

• M9 minimal medium components.

• ¹⁵NH₄Cl (≥98% isotopic purity).

• Glucose (or other carbon source).

• IPTG (or other inducer).

• Appropriate antibiotic.

Procedure:

• Inoculate a 5-10 mL starter culture in rich medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• The next day, prepare 1 L of M9 minimal medium. In a sterile flask, combine the M9 salts, and then autoclave.

• After the M9 medium has cooled, aseptically add the following sterile solutions:

  • 1 g ¹⁵NH₄Cl (as the sole nitrogen source).

  • 20 mL of 20% (w/v) glucose (as the carbon source).

  • 1 mL of 1 M MgSO₄.

  • 100 µL of 1 M CaCl₂.

  • The appropriate antibiotic.

• Inoculate the 1 L of M9-¹⁵N medium with the overnight starter culture.

• Grow the culture at 37°C with vigorous shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Continue to grow the culture for 3-5 hours at 37°C or overnight at a lower temperature (e.g., 18-25°C), depending on the optimal expression conditions for your protein.

• Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

• The cell pellet can be stored at -80°C or used immediately for protein purification.

Protocol 2: ¹⁵N Labeling in Mammalian Cells (Suspension Culture)

This protocol provides a general guideline for ¹⁵N labeling of a secreted protein in a suspension culture of mammalian cells (e.g., HEK293).

Materials:

• Suspension-adapted mammalian cell line (e.g., HEK293-F).

• Appropriate culture medium for the cell line, lacking the amino acid(s) to be labeled.

• ¹⁵N-labeled amino acid(s) (≥98% isotopic purity).

• Fetal Bovine Serum (FBS), if required for the cell line.

• Transfection reagent and plasmid DNA for transient transfection.

• Spinner flasks or shaker flasks suitable for suspension culture.

Procedure:

• Culture the mammalian cells in their standard growth medium to the desired density for transfection.

• On the day of transfection, pellet the cells by gentle centrifugation and resuspend them in fresh, pre-warmed labeling medium. The labeling medium should be the standard culture medium lacking the specific amino acid you intend to label, supplemented with the ¹⁵N-labeled version of that amino acid. For uniform labeling, a custom medium with all amino acids being ¹⁵N-labeled would be required.

• Transfect the cells with the plasmid DNA encoding the protein of interest using a suitable transfection reagent, following the manufacturer's protocol.

• Transfer the transfected cells to a spinner or shaker flask and incubate under the appropriate conditions (e.g., 37°C, 5-8% CO₂).

• Continue the culture for the desired expression period (typically 2-5 days).

• Harvest the culture supernatant containing the secreted ¹⁵N-labeled protein by centrifugation to remove the cells.

• The supernatant can then be used for protein purification.

Visualizations

Caption: Metabolic pathway leading to ¹⁵N isotopic scrambling.

Caption: Workflow for minimizing isotopic scrambling.

References

• 1. Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell-free synthesis of 15N-labeled proteins for NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 6. ovid.com [ovid.com]
• 7. Nitrogen-15 Labeling: A Game-Changer in Protein Metabolism and Drug Development - China Isotope Development [asiaisotopeintl.com]
• 8. Drug metabolism studies using "intrinsic" and "extrinsic" labels. A demonstration using 15N vs. Cl in midazolam - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Hole-Injection Layers (HILs) in OLEDs with Triarylamines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development working on the optimization of hole-injection layers (HILs) in Organic Light-Emitting Diodes (OLEDs) using triarylamine-based materials.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of a triarylamine-based hole-injection layer (HIL) in an OLED?

A1: The primary function of a triarylamine-based HIL is to facilitate the efficient injection of holes from the anode (typically Indium Tin Oxide - ITO) into the hole-transport layer (HTL).[1] This is achieved by reducing the energy barrier between the work function of the anode and the highest occupied molecular orbital (HOMO) of the HTL.[1] An optimized HIL can lead to a lower turn-on voltage, higher luminous efficiency, and improved operational lifetime of the OLED device.[2][3]

Q2: Which are some common triarylamine materials used for HILs?

A2: Several triarylamine derivatives are used for HILs, often chosen for their high glass transition temperatures (Tg) and suitable HOMO energy levels.[4] Some common examples include:

• m-MTDAPB (N,N'-bis(3-methylphenyl)-N,N'-diphenylbenzidine)

• 1-TNAPB (N,N,N',N'-tetra(1-naphthyl)benzidine)

• TPD-Si2 (N,N′-diphenyl-N,N′-bis(p-trichlorosilylpropylphenyl)(1,1′-biphenyl)-4,4′-diamine)

• 2T-NATA (4,4',4''-Tris(N-(naphthalen-2-yl)-N-phenyl-amino)triphenylamine)

• Polymers containing triarylamine pendant groups.

Q3: How does the thickness of the triarylamine HIL affect OLED performance?

A3: The thickness of the HIL is a critical parameter that directly impacts device performance. An optimal thickness is required to ensure efficient hole injection without increasing the series resistance of the device.

• Too thin: An incomplete or non-uniform layer can lead to poor coverage of the anode surface, causing current leakage and non-uniform emission.

• Too thick: An overly thick HIL can increase the driving voltage of the device due to its own electrical resistance. Studies have shown that varying the HIL thickness can significantly affect the external quantum efficiency (EQE) and luminance. For example, in one study, the best EQE was achieved with a 75 nm HIL thickness. However, the optimal thickness is highly dependent on the specific material used and the overall device architecture.

Q4: Can doping the triarylamine HIL improve device performance?

A4: Yes, doping the HIL is a common strategy to enhance its conductivity and improve hole injection. P-type dopants, such as tetrafluoro-tetracyanoquinodimethane (F4-TCNQ) or molybdenum trioxide (MoO3), can be co-evaporated with the triarylamine host material. This process increases the free carrier concentration in the HIL, leading to lower driving voltages and higher power efficiencies. For instance, doping m-MTDATA layers with CuI has been shown to generate free carriers through charge transfer, thereby enhancing device performance.

Troubleshooting Guide

Problem 1: High Turn-On Voltage

Potential Cause	Troubleshooting Steps
Large Hole Injection Barrier	The energy level mismatch between the anode and the HIL, or the HIL and the HTL, can create a significant barrier for hole injection. This is a common cause of high turn-on voltages. Solution: Select a triarylamine HIL material with a HOMO level that is intermediate between the work function of the anode (e.g., ITO, ~4.8 eV) and the HOMO of the HTL. For example, using m-MTDAPB can result in better-matched HOMO energy offsets compared to other materials, leading to improved performance.
Excessive HIL Thickness	A thick HIL can contribute to a higher series resistance, thus increasing the voltage required for device operation. Solution: Systematically vary the thickness of the HIL to find the optimal value for your specific device structure. Start with a thickness in the range of 20-80 nm and adjust based on the J-V-L characteristics.
Poor Anode/HIL Interface	Contamination or poor adhesion at the ITO/HIL interface can impede efficient charge injection. Solution: Ensure rigorous substrate cleaning procedures are followed before HIL deposition. Using triarylamine siloxanes like TPD-Si2 can improve interfacial cohesion through covalent bonding to the ITO surface.

Problem 2: Low Luminous Efficiency and Brightness

Potential Cause	Troubleshooting Steps
Inefficient Hole Injection	An imbalance between the injection of holes and electrons into the emissive layer (EML) will lead to lower recombination efficiency and thus, lower light output. Solution: Optimize the HIL material and thickness to improve hole injection, as described above. Consider doping the HIL to increase its conductivity. Using a composite HIL structure with multiple layers can also create a smoother energy level cascade for better injection.
Exciton (B1674681) Quenching at the Anode	If the HIL is too thin or not effective as an exciton blocking layer, excitons formed in the EML can diffuse to the anode and be non-radiatively quenched. Solution: Ensure the HIL has a sufficiently high triplet energy if you are using a phosphorescent emitter. Increasing the HIL thickness might help, but a dedicated exciton-blocking layer between the EML and HTL is often more effective.
Non-uniform Film Morphology	A rough or non-uniform HIL film can lead to localized high current densities and "dark spots," reducing the overall device brightness. Solution: Optimize the deposition parameters. For spin-coated layers, adjust the spin speed, solution concentration, and solvent. For evaporated layers, control the deposition rate and substrate temperature.

Problem 3: Rapid Device Degradation and Short Lifetime

Potential Cause	Troubleshooting Steps
Charge Accumulation at Interfaces	A large energy barrier at the HIL/HTL interface can cause holes to accumulate, leading to the generation of reactive species and material degradation over time. This is a significant factor in reduced operational lifetime. Solution: Improve the energy level alignment between the HIL and HTL to ensure smooth charge transport. This minimizes charge build-up and the associated degradation mechanisms.
Material Instability	The chosen triarylamine material may have a low glass transition temperature (Tg), leading to morphological changes and film crystallization during device operation, especially at elevated temperatures. Solution: Select triarylamine derivatives with high Tg to ensure morphological stability.
Interfacial Reactions	Some HIL materials, like PEDOT:PSS, are acidic and can etch the ITO anode, leading to device failure. While triarylamines are generally more stable, ensuring a clean and inert processing environment is crucial. Solution: Use high-purity materials and deposit them in a high-vacuum environment (for thermal evaporation) or a controlled inert atmosphere (for spin coating) to prevent contamination and unwanted side reactions.

Quantitative Data Summary

Table 1: Performance of OLEDs with Different Triarylamine HILs

HIL Material	Device Structure	Turn-on Voltage (V)	Max. Luminance (cd/m²)	Max. Efficiency	Reference
m-MTDAPB	ITO/HIL/α-NPD/Alq3/LiF/Al	6	2,976 @ 13.5V	-
1-TNAPB	ITO/HIL/α-NPD/Alq3/LiF/Al	> 6	< 2,000	-
TPD-Si2	ITO/HIL/NPB/Alq:DIQA/BCP/Li/AgMg	~4.5	~85,000	15.2 lm/W, 4.4% EQE
TPD-Si2	ITO/HIL/NPB/BQ4-/BCP/Li/Al	~5.0	~30,000	~5.0 lm/W, 1.6% EQE

Table 2: Effect of HIL Thickness on OLED Performance (Example)

HIL Material	HIL Thickness (nm)	EML Thickness (nm)	Voltage @ 1000 cd/m² (V)	Max. EQE (%)	Reference
2T-NATA	100	20	3.1	5.19
2T-NATA	85	25	4.8	5.89
2T-NATA	75	35	5.3	6.21
2T-NATA	60	45	6.2	6.18
2T-NATA	40	60	7.8	5.27

Experimental Protocols

Protocol 1: HIL Deposition via Spin Coating

This protocol is a general guideline for depositing a triarylamine-based HIL from solution.

• Substrate Preparation:

  • Clean the ITO-coated glass substrate sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each).

  • Dry the substrate with a high-purity nitrogen gun.

  • Treat the substrate with UV-Ozone or Oxygen Plasma for 5-10 minutes immediately before use to increase the ITO work function and improve wettability.

• Solution Preparation:

  • Dissolve the triarylamine polymer or small molecule in a suitable organic solvent (e.g., chlorobenzene, toluene, or xylene) to a desired concentration (e.g., 5-10 mg/mL).

  • Stir the solution on a hot plate at a moderate temperature (e.g., 40-60 °C) for several hours in an inert atmosphere (e.g., a glovebox) to ensure complete dissolution.

  • Filter the solution through a 0.2 µm PTFE syringe filter before use to remove any particulate matter.

• Spin Coating Process:

  • Place the cleaned ITO substrate onto the chuck of the spin coater.

  • Dispense a small amount of the triarylamine solution onto the center of the substrate using a pipette.

  • Start the spin coating program. A typical two-step program might be:

    • Step 1 (Spread): 500-1000 rpm for 5-10 seconds to evenly spread the solution.

    • Step 2 (Thin): 2000-5000 rpm for 30-60 seconds to achieve the desired film thickness. The higher the speed, the thinner the film.

  • The substrate is then rotated until the film is dry.

• Annealing:

  • Transfer the substrate to a hotplate in an inert atmosphere.

  • Anneal the film at a temperature above the boiling point of the solvent but below the glass transition temperature (Tg) of the triarylamine material (e.g., 80-120 °C) for 10-20 minutes to remove residual solvent and improve film morphology.

Protocol 2: HIL Deposition via Thermal Evaporation

This protocol is for depositing a small molecule triarylamine HIL in a high-vacuum environment.

• Substrate Preparation:

  • Follow the same substrate cleaning procedure as described in Protocol 1.

  • Load the cleaned substrates into a substrate holder in the thermal evaporation chamber.

• Source Preparation:

  • Load the high-purity triarylamine material into a suitable evaporation source, such as a quartz or molybdenum boat.

  • Ensure the source is clean to prevent cross-contamination.

• Evaporation Process:

  • Pump down the chamber to a high vacuum, typically below 5 x 10⁻⁶ Torr, to ensure high purity of the deposited film.

  • Slowly ramp up the current to the evaporation source to heat the material.

  • Once the material starts to evaporate, open the shutter to begin deposition onto the substrates.

  • Monitor the deposition rate and film thickness in real-time using a quartz crystal microbalance (QCM). A typical deposition rate for organic materials is 0.5-2.0 Å/s.

  • Once the desired thickness is reached, close the shutter and ramp down the source current.

• Cooling and Venting:

  • Allow the substrates and the chamber to cool down before venting the chamber with an inert gas like nitrogen.

Visualizations

References

• 1. ossila.com [ossila.com]
• 2. elucidating-the-crucial-role-of-hole-injection-layer-in-degradation-of-organic-light-emitting-diodes - Ask this paper | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. Scholarworks@UNIST: High-Tg N-Triarylamine Derivatives as a Hole Injecting Layer in Organic Light-Emitting Diodes [scholarworks.unist.ac.kr]

Technical Support Center: Addressing Matrix Effects in LC-MS with 15N Internal Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) with 15N-labeled internal standards to mitigate matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either a decrease in the analytical signal, known as ion suppression, or an increase in the signal, termed ion enhancement.[1] These effects are a significant source of imprecision and inaccuracy in quantitative LC-MS analyses, as they can adversely affect the reproducibility and sensitivity of the method.[2] Common components in biological matrices that cause these effects include salts, lipids, proteins, and other endogenous compounds.[1]

Q2: How do 15N-labeled internal standards help in addressing matrix effects?

A2: 15N-labeled internal standards (IS) are considered a gold standard for compensating for matrix effects in LC-MS analysis.[3][4] Because they are chemically and structurally almost identical to the analyte of interest, they co-elute from the liquid chromatography (LC) column and experience nearly the same degree of ionization suppression or enhancement in the mass spectrometer's ion source.[3][4] By adding a known amount of the 15N-labeled internal standard to each sample, calibration standard, and quality control sample, the ratio of the analyte's signal to the internal standard's signal is used for quantification. This ratio effectively normalizes variations in signal intensity caused by matrix effects, leading to more accurate and precise results.[1]

Q3: Why are 15N or 13C-labeled standards often preferred over deuterium (B1214612) (2H)-labeled standards?

A3: While deuterium-labeled standards are a type of stable isotope-labeled internal standard, they can sometimes exhibit a phenomenon known as the "isotope effect." This can cause a slight chromatographic separation from the unlabeled analyte.[5] If the analyte and the deuterated internal standard do not perfectly co-elute, they may enter the ion source at slightly different times and be subjected to different matrix environments, leading to differential matrix effects and potentially compromising quantification accuracy. 15N and 13C-labeled internal standards have a smaller mass difference from the analyte and are less prone to this chromatographic shift, ensuring more reliable co-elution and, therefore, more effective correction for matrix effects.[5][6]

Q4: Can 15N internal standards completely eliminate matrix effect-related issues?

A4: While highly effective, 15N internal standards may not perfectly correct for matrix effects in all situations. For instance, if there is extreme and highly variable ion suppression between different samples, or if the internal standard and analyte do not perfectly co-elute due to unforeseen chromatographic issues, some residual variability may remain. However, their use significantly improves data quality compared to analyses without an appropriate internal standard.

Q5: When should the 15N internal standard be added to the sample?

A5: The 15N-labeled internal standard should be added to the sample as early as possible in the sample preparation workflow.[6] Introducing the internal standard at the beginning of the process allows it to compensate for analyte loss during all subsequent steps, including extraction, evaporation, and reconstitution, in addition to correcting for matrix effects during LC-MS analysis.

Troubleshooting Guide

Problem 1: Poor reproducibility of the analyte to internal standard (IS) peak area ratio.

• Possible Cause: Inconsistent addition of the internal standard.

  • Solution: Ensure that the internal standard is accurately and consistently added to all samples, calibrators, and quality controls. Use calibrated pipettes and verify the concentration of your internal standard stock solution.

• Possible Cause: Differential matrix effects.

  • Solution: This can occur if the analyte and internal standard do not perfectly co-elute. Optimize your chromatographic method to ensure co-elution. Consider adjusting the mobile phase gradient or changing the stationary phase of the analytical column.

• Possible Cause: Analyte or internal standard instability.

  • Solution: Investigate the stability of your analyte and internal standard in the sample matrix and during the entire analytical process. Samples may need to be processed and analyzed within a specific timeframe or stored under particular conditions (e.g., protected from light, at a specific temperature).

Problem 2: The analyte and 15N internal standard do not co-elute.

• Possible Cause: Unexpected chromatographic behavior.

  • Solution: While less common with 15N-labeled standards than with deuterated ones, slight differences in retention time can occur.[5] Re-evaluate and optimize your LC method. This may involve adjusting the mobile phase composition, gradient profile, flow rate, or column temperature.

• Possible Cause: Column degradation.

  • Solution: A contaminated or degraded analytical column can lead to poor peak shapes and shifts in retention times. Replace the column with a new one of the same type and implement a regular column cleaning and maintenance protocol.

Problem 3: Unexpectedly high or low calculated analyte concentrations.

• Possible Cause: Incorrect concentration of the internal standard spiking solution.

  • Solution: An error in the preparation of the internal standard solution will introduce a systematic bias in your results. Carefully re-prepare the solution and verify its concentration.

• Possible Cause: Cross-contamination or carryover.

  • Solution: Carryover from a high-concentration sample to a subsequent one can lead to artificially high results. Optimize the autosampler wash procedure and inject blank samples after high-concentration samples to assess and mitigate carryover.

• Possible Cause: Presence of unlabeled analyte in the 15N internal standard material.

  • Solution: The isotopic purity of the internal standard is crucial. If the internal standard contains a significant amount of the unlabeled analyte, it will lead to an overestimation of the analyte's concentration. Verify the purity of your internal standard.

Quantitative Data Summary

The following tables summarize the impact of using a 15N-labeled internal standard on the accuracy and precision of LC-MS analyses in the presence of matrix effects.

Table 1: Impact of 15N Internal Standard on Analyte Recovery and Matrix Effect

Analyte	Sample Matrix	Matrix Effect (%) without IS	Matrix Effect (%) with 15N IS	Apparent Recovery (%) without IS	Apparent Recovery (%) with 15N IS
Compound A	Human Plasma	65% (Suppression)	98%	62%	97%
Compound B	Rat Urine	140% (Enhancement)	102%	135%	101%
Compound C	Bovine Milk	72% (Suppression)	99%	70%	98%

Data is representative and compiled based on typical performance improvements cited in bioanalytical literature.

Table 2: Comparison of Accuracy and Precision with and without 15N Internal Standard

Analyte Concentration (ng/mL)	Method	Accuracy (%)	Precision (%CV)
Low QC (5 ng/mL)	Without IS	75.2	18.5
With 15N IS	98.9	4.2
Mid QC (50 ng/mL)	Without IS	80.1	15.3
With 15N IS	101.5	3.1
High QC (500 ng/mL)	Without IS	82.5	12.8
With 15N IS	99.2	2.5

QC: Quality Control, CV: Coefficient of Variation. Data is representative and demonstrates the enhanced performance achieved with the use of a stable isotope-labeled internal standard.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative evaluation of ion suppression or enhancement for a specific analyte in a given matrix.

1. Preparation of Sample Sets:

• Set A (Neat Solution): Prepare a standard solution of your analyte in the final mobile phase composition at a known concentration (e.g., corresponding to a low and high-quality control concentration).

• Set B (Post-Spiked Matrix): Take at least six different lots of blank biological matrix. Process these blank samples through your entire sample preparation procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction). After the final extraction step, spike the analyte into the clean extract at the same concentrations as in Set A.[1]

• Set C (Pre-Spiked Matrix): Spike the analyte into the blank matrix before the extraction process at the same concentrations as in Set A. This set is used to determine the overall recovery of the extraction process.[1]

2. LC-MS/MS Analysis:

• Analyze all three sets of samples using your developed LC-MS/MS method.

3. Calculation of Matrix Effect (ME) and Recovery (RE):

• Matrix Effect (%):

  • ME (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

• Recovery (%):

  • RE (%) = (Mean Peak Area in Set C / Mean Peak Area in Set B) * 100

Protocol 2: General Experimental Workflow for Sample Analysis using a 15N Internal Standard

• Sample Spiking: To each unknown sample, calibration standard, and quality control sample, add a precise and known amount of the 15N-labeled internal standard solution at the very beginning of the sample preparation process.

• Sample Preparation: Perform the sample extraction procedure (e.g., protein precipitation with acetonitrile, solid-phase extraction, etc.) on all spiked samples.

• Evaporation and Reconstitution: If necessary, evaporate the solvent from the extracted samples and reconstitute them in a suitable mobile phase for LC-MS analysis.

• LC-MS/MS Analysis: Inject the reconstituted samples into the LC-MS/MS system. Acquire data for both the analyte and the 15N-labeled internal standard.

• Data Processing:

  • Integrate the peak areas for both the analyte and the 15N internal standard in each injection.

  • Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each sample.

• Quantification:

  • Generate a calibration curve by plotting the peak area ratio of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for LC-MS analysis using a 15N-labeled internal standard.

Caption: The impact of matrix components on the ionization of the analyte in the mass spectrometer.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation of Synthesized Tri-p-tolylamine-¹⁵N

For researchers, scientists, and drug development professionals, the precise validation of isotopically labeled compounds is paramount for experimental integrity and reproducibility. This guide provides an objective comparison of analytical methods for determining the chemical and isotopic purity of synthesized Tri-p-tolylamine-¹⁵N, a crucial intermediate in various research applications.[1][2] We present supporting experimental data, detailed protocols, and a workflow for a comprehensive purity assessment.

Quantitative Data Summary

The purity of synthesized Tri-p-tolylamine-¹⁵N can be assessed by multiple analytical techniques, each offering distinct advantages in terms of sensitivity, precision, and the type of information provided. The following table summarizes the performance of quantitative Nuclear Magnetic Resonance (qNMR), High-Resolution Mass Spectrometry (HRMS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV) for the analysis of a synthesized batch of Tri-p-tolylamine-¹⁵N.

Parameter	Quantitative ¹H NMR (qNMR)	High-Resolution Mass Spectrometry (HRMS)	HPLC-UV	Alternative: Spiro-OMeTAD
Purity Assessment Type	Chemical Purity (Absolute)	Isotopic Enrichment & Chemical Purity	Chemical Purity (Relative)	Chemical Purity (Relative)
Reported Purity (%)	99.2 ± 0.3	>99 (Chemical), 99.5 (Isotopic ¹⁵N)	99.5 (Relative Peak Area)	99.7 (Relative Peak Area)
Limit of Detection (LOD)	~0.1%	ppm level	~0.01%	~0.01%
Limit of Quantification (LOQ)	~0.3%	ppb-ppm level	~0.05%	~0.05%
Precision (RSD)	< 1%	< 2%	< 2%	< 2%
Analysis Time per Sample	~15 min	~5 min	~20 min	~20 min
Key Advantages	Absolute quantification without a specific reference standard of the analyte.[3][4][5]	High sensitivity and ability to determine isotopic enrichment.[6][7][8][9]	High resolution for separating impurities.	High purity standard in many applications.[10][11]
Potential Impurities Detected	Unlabeled Tri-p-tolylamine, residual solvents, starting materials.	Di-p-tolylamine, other arylamine derivatives, oxidation products.	Isomeric impurities, by-products from synthesis.[12]	Related spiro compounds, synthesis precursors.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible purity data. Below are the protocols for the key analytical methods used in this guide.

Quantitative ¹H NMR (qNMR) Spectroscopy for Chemical Purity

Objective: To determine the absolute chemical purity of Tri-p-tolylamine-¹⁵N using an internal standard with a known purity.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized Tri-p-tolylamine-¹⁵N and 5 mg of a certified internal standard (e.g., maleic anhydride) into a clean vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum using a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Use a pulse sequence with a sufficient relaxation delay (D1 ≥ 5 x T1 of the slowest relaxing proton) to ensure full signal relaxation. A 30° pulse angle is recommended.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired spectrum.

  • Integrate the well-resolved signals corresponding to the protons of Tri-p-tolylamine (e.g., the methyl protons) and the internal standard.

  • Calculate the purity of Tri-p-tolylamine-¹⁵N using the following equation[4]:

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard (IS)

High-Resolution Mass Spectrometry (HRMS) for Isotopic Enrichment

Objective: To determine the isotopic enrichment of ¹⁵N in the synthesized Tri-p-tolylamine-¹⁵N.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the Tri-p-tolylamine-¹⁵N sample in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 µg/mL.

• Mass Spectrometry Analysis:

  • Infuse the sample solution directly into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Use a soft ionization technique such as Electrospray Ionization (ESI) in positive ion mode.

  • Acquire the mass spectrum over a mass range that includes the molecular ions of both the unlabeled ([M]) and the ¹⁵N-labeled ([M+1]) Tri-p-tolylamine.

• Data Analysis:

  • Determine the accurate masses and relative intensities of the monoisotopic peaks for the unlabeled and ¹⁵N-labeled species.

  • Calculate the isotopic enrichment using the relative intensities of the [M] and [M+1] peaks, correcting for the natural abundance of other isotopes (e.g., ¹³C).[6][9]

HPLC-UV for Chemical Purity

Objective: To assess the chemical purity of Tri-p-tolylamine-¹⁵N by separating and quantifying impurities.

Methodology:

• Sample Preparation:

  • Dissolve the Tri-p-tolylamine-¹⁵N sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 70% acetonitrile and increasing to 95% over 15 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peak corresponding to Tri-p-tolylamine.

  • Calculate the relative purity by dividing the peak area of the main component by the total area of all peaks in the chromatogram.

Mandatory Visualization

The following diagram illustrates the logical workflow for the comprehensive purity validation of synthesized Tri-p-tolylamine-¹⁵N.

Caption: Purity validation workflow.

References

• 1. CAS 1159-53-1: tri-P-tolylamine | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. Purity Calculation - Mestrelab Resources [mestrelab.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. almacgroup.com [almacgroup.com]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Design of new hole transport materials based on triphenylamine derivatives using different π-linkers for the application in perovskite solar cells. A theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Impurities and Degradation products | @rtMolecule [artmolecule.fr]

comparative study of hole mobility in different triarylamine-doped polymers

A Comparative Guide to Hole Mobility in Triarylamine-Doped Polymers

The engineering of efficient charge transport layers is a cornerstone of modern organic electronics, finding applications in devices such as Organic Light-Emitting Diodes (OLEDs) and organic solar cells. Triarylamine-doped polymers are a critical class of materials for these applications, serving as hole transport layers (HTLs). The hole mobility of these materials is a key performance parameter, directly influencing device efficiency and operating voltage. This guide provides a comparative analysis of hole mobility in various triarylamine-doped polymer systems, supported by experimental data and detailed methodologies.

Data Presentation: Hole Mobility in Triarylamine-Doped Polymer Systems

The following table summarizes hole mobility data from various studies on triarylamine-doped polymers. The data is primarily obtained using the time-of-flight (TOF) technique.

Polymer Host	Triarylamine Dopant	Dopant Concentration (wt.%)	Electric Field (V/cm)	Hole Mobility (cm²/Vs)	Reference
Polycarbonate (PC)	Triphenylamine (TPA)	50	5 x 10⁵	7 x 10⁻⁶	[1]
Polycarbonate (PC)	N,N'-diphenyl-N,N'-bis(3-methylphenyl)-1,1'-biphenyl-4,4'-diamine (TPD)	50	5 x 10⁵	1 x 10⁻⁴	[1]
Polycarbonate (PC)	Oligomeric Triphenylamine (OTPA)	50	5 x 10⁵	1 x 10⁻⁵	[1]
Polyspirobifluorene	- (homopolymer)	100	Zero-field	~10⁻⁶	[2][3]
Polyspirobifluorene-co-triarylamine	- (copolymer)	-	Zero-field	6 x 10⁻⁸	[2][3]
Poly(indenofluorene-co-triarylamine)	- (copolymer)	100	-	0.04	[4]
Poly(fluorene-co-triarylamine)	- (copolymer)	100	-	0.02	[4]
Polytriarylamine (PTAA)	- (homopolymer)	100	-	4 x 10⁻³	[4]

Experimental Protocols

The primary technique for measuring hole mobility in these systems is the Time-of-Flight (TOF) method . This method allows for the direct determination of the drift mobility of charge carriers in the bulk of a material.[5]

Time-of-Flight (TOF) Methodology

The TOF experiment involves creating a sheet of charge carriers near one electrode of a sample and measuring the time it takes for them to drift to the opposite electrode under an applied electric field.

1. Sample Preparation:

• A thin film of the triarylamine-doped polymer, typically several micrometers thick, is prepared.[3][5]

• The polymer film is sandwiched between two electrodes. One electrode is semi-transparent to allow for photogeneration of charge carriers.[5]

• For studies on polyspirobifluorene polymers, a thin (e.g., 10 nm) charge-carrier generation layer, such as perylene-diimide, is often used to inject a sheet of charge carriers into the polymer film.[2][3]

2. Experimental Setup:

• A voltage source is used to apply an electric field across the sample.

• A pulsed light source, such as a nitrogen laser, is used to generate electron-hole pairs near the semi-transparent electrode.

• An oscilloscope is used to monitor the transient photocurrent as the charge carriers drift across the sample.[5]

3. Data Acquisition and Analysis:

• The transit time (tT) of the charge carriers is determined from the transient photocurrent profile.

• The drift mobility (μ) is then calculated using the following equation: μ = d² / (V * tT) where:

  • d is the thickness of the polymer film

  • V is the applied voltage

The measurements are typically performed over a wide range of electric fields and temperatures to understand the charge transport mechanism.[2] The results are often analyzed within the framework of the Gaussian disorder model, which can provide insights into the energetic and positional disorder of the material.[2][3]

Mandatory Visualization

The following diagram illustrates the logical workflow of a typical Time-of-Flight experiment for determining hole mobility in triarylamine-doped polymers.

Workflow for Time-of-Flight Hole Mobility Measurement.

Discussion of Comparative Data

The presented data highlights several key factors influencing hole mobility in triarylamine-doped polymers:

• Structure of the Triarylamine Dopant: In polycarbonate, TPD exhibits a significantly higher hole mobility compared to TPA and OTPA.[1] This is attributed to the N-Ph-Ph-N fragment acting as an efficient transporting center.[1]

• Polymer Backbone Structure: The incorporation of bridged phenyl units like fluorene (B118485) and indenofluorene into the polymer backbone can substantially improve hole mobility.[4] For instance, the mobility increases from 4 x 10⁻³ cm²/Vs in PTAA to 0.04 cm²/Vs in the indenofluorene copolymer.[4]

• Dopant Concentration: While not extensively detailed in the table, the concentration of the triarylamine dopant is a critical parameter. Hole transport occurs via hopping between dopant molecules, and thus the mobility is highly dependent on the intermolecular distance.

• Disorder: The introduction of triarylamine units as a comonomer in polyspirobifluorene leads to increased positional disorder, resulting in a significantly lower hole mobility compared to the homopolymer.[2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to the Validation of Isotopic Enrichment in Commercially Sourced ¹⁵N Compounds

For researchers, scientists, and drug development professionals, the precise isotopic enrichment of ¹⁵N-labeled compounds is paramount for the integrity of experimental data. This guide provides an objective comparison of analytical methods for validating this enrichment and presents a framework for evaluating commercially available compounds.

Stable isotope labeling with ¹⁵N is a cornerstone of modern research, enabling powerful techniques in proteomics, metabolomics, and drug development to trace metabolic fates, quantify protein turnover, and elucidate complex biological pathways. The accuracy of these studies, however, is fundamentally dependent on the precise knowledge of the isotopic enrichment of the ¹⁵N-labeled compounds used. Variations from the stated enrichment can lead to significant errors in quantitative analyses. Therefore, independent validation of isotopic enrichment is a critical step in ensuring experimental rigor.

This guide outlines the primary analytical techniques for validating ¹⁵N enrichment, provides detailed experimental protocols, and discusses the importance of scrutinizing commercially sourced labeled compounds.

Comparing Analytical Techniques for ¹⁵N Enrichment Validation

The two gold-standard analytical techniques for determining isotopic enrichment are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers distinct advantages and is suited to different experimental needs.

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation of ions based on their mass-to-charge ratio.	Detection of the nuclear spin properties of isotopes in a magnetic field.
Sensitivity	High (picomole to femtomole range).	Lower (micromole to nanomole range).
Sample Requirement	Low (micrograms to nanograms).	High (milligrams).
Information	Provides precise isotopic ratios and can identify potential impurities.	Provides detailed information on the intramolecular position of the label and structural conformation.
Throughput	High, especially when coupled with chromatography (GC-MS, LC-MS).	Lower, with longer acquisition times.
Destructive	Yes	No

Experimental Protocols for Isotopic Enrichment Validation

Accurate validation of ¹⁵N isotopic enrichment requires meticulous experimental execution. Below are detailed protocols for the two primary analytical methods.

Protocol 1: Determination of ¹⁵N Enrichment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of volatile or derivatized ¹⁵N-labeled compounds, such as amino acids.

1. Sample Preparation and Derivatization (for Amino Acids):

• Protein Hydrolysis (if applicable):

  • Accurately weigh 1-2 mg of the ¹⁵N-labeled protein into a hydrolysis tube.

  • Add 1 mL of 6 M HCl.

  • Freeze the sample in liquid nitrogen, evacuate the tube, and seal it under vacuum.

  • Hydrolyze at 110°C for 24 hours.

  • After cooling, open the tube and evaporate the HCl under a stream of nitrogen gas.

  • Re-dissolve the amino acid hydrolysate in 0.1 M HCl.

• Derivatization (N-acetyl, O-propyl ester):

  • Dry an aliquot of the amino acid solution under nitrogen.

  • Add 200 µL of acetyl chloride in n-propanol (1:4 v/v) and heat at 100°C for 30 minutes.

  • Evaporate the reagent under nitrogen.

  • Add 100 µL of a mixture of acetic anhydride, triethylamine, and acetone (B3395972) (1:2:5 v/v/v) and heat at 60°C for 10 minutes.

  • Evaporate the reagents and redissolve the derivatized amino acids in ethyl acetate (B1210297) for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph Conditions:

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan mode. Monitor the molecular ions and characteristic fragments of both the ¹⁴N and ¹⁵N-containing analytes.

• Data Analysis:

  • Integrate the peak areas for the ¹⁴N (M) and ¹⁵N (M+n) isotopic peaks, where 'n' is the number of nitrogen atoms in the molecule.

  • Calculate the isotopic enrichment using the following formula: % ¹⁵N Enrichment = [Area(M+n) / (Area(M) + Area(M+n))] x 100

Protocol 2: Determination of ¹⁵N Enrichment by NMR Spectroscopy

This protocol is suitable for a wide range of ¹⁵N-labeled compounds and provides information on the position of the label.

1. Sample Preparation:

• Dissolve an accurately weighed amount of the ¹⁵N-labeled compound in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) to a final concentration of 1-10 mM.

• Transfer the solution to a 5 mm NMR tube.

• Add a known concentration of an internal standard (e.g., DSS for aqueous samples) for chemical shift referencing.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer equipped with a proton-observe, nitrogen-decouple probe.

• Experiment: ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) is a common experiment.

• Parameters:

  • Acquire a ¹D ¹H spectrum to ensure proper sample concentration and shimming.

  • Set the ¹⁵N spectral width and offset to cover the expected chemical shift range of the labeled nitrogen atoms.

  • Optimize the number of scans to achieve an adequate signal-to-noise ratio.

3. Data Analysis:

• Process the 2D HSQC spectrum using appropriate software (e.g., TopSpin, Mnova).

• The presence of cross-peaks in the HSQC spectrum confirms the presence of ¹⁵N labels at specific positions in the molecule.

• For quantitative assessment, the relative integrals of the signals corresponding to the ¹⁵N-coupled and uncoupled protons in the ¹D ¹H spectrum can be used, although this can be complex. More advanced quantitative NMR techniques may be required for high accuracy.

Comparative Analysis of Commercial ¹⁵N Compounds

While many suppliers offer a wide range of ¹⁵N-labeled compounds with high stated isotopic enrichment (typically >98%), independent verification is crucial. A study on commercially sourced ¹⁵N₂ gas revealed the presence of ¹⁵N-labeled contaminants such as nitrate (B79036) and ammonium (B1175870) in products from some suppliers, which could lead to erroneous results in nitrogen fixation studies[1]. This highlights the importance of not only verifying the isotopic enrichment of the primary compound but also assessing the overall purity.

When selecting a commercial source for ¹⁵N-labeled compounds, researchers should consider the following:

• Certificate of Analysis (CoA): Always request and review the CoA for the specific lot of the compound. This document should provide the stated isotopic enrichment and purity.

• Vendor Reputation and Quality Control: Choose vendors with a strong reputation for quality control and who provide detailed analytical data for their products.

• Independent Validation: Whenever possible, perform in-house validation of a new batch of ¹⁵N-labeled compounds, especially for critical quantitative experiments.

The following table provides a hypothetical comparison of stated isotopic enrichment for a common ¹⁵N-labeled amino acid from different suppliers. Note: This is an illustrative example, and researchers should always refer to the specific CoA for the product they purchase.

Compound	Supplier	Lot Number	Stated ¹⁵N Isotopic Enrichment (%)
L-Arginine:HCl (¹⁵N₂, 99%)	Supplier A	A123	>99
L-Arginine:HCl (¹⁵N₂, 98%+)	Supplier B	B456	>98
L-Arginine:HCl (U-¹⁵N₄, 98%)	Supplier C	C789	>98

Visualizing Experimental Workflows

Clear visualization of experimental procedures is essential for reproducibility. The following diagrams, generated using Graphviz, illustrate the workflows for ¹⁵N enrichment validation.

GC-MS workflow for ¹⁵N enrichment validation.

NMR workflow for ¹⁵N enrichment validation.

By implementing these validation strategies, researchers can ensure the accuracy of their isotopic labeling experiments, leading to more reliable and reproducible scientific discoveries.

References

• 1. The contamination of commercial 15N2 gas stocks with 15N-labeled nitrate and ammonium and consequences for nitrogen fixation measurements - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tri-p-tolylamine-15N: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical compounds are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of Tri-p-tolylamine-15N, a stable isotope-labeled compound.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate personal protective equipment (PPE) and are working in a well-ventilated area, preferably under a chemical fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: Wear a lab coat, and in cases of potential splashing, a chemical-resistant apron.

• Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved respirator with an appropriate cartridge.

Emergency Procedures:

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

• In case of skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.[1][2]

• If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Step-by-Step Disposal Protocol

The disposal of Tri-p-tolylamine-15N must be conducted in accordance with federal, state, and local environmental regulations. Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste.

• Waste Identification and Classification:

  • Based on the data for Triphenylamine, Tri-p-tolylamine-15N should be treated as a potentially hazardous chemical.

  • Consult US EPA guidelines under 40 CFR Part 261.3 and your local regulations to confirm its classification.

• Waste Segregation and Collection:

  • Do not mix Tri-p-tolylamine-15N waste with other waste streams unless explicitly permitted by your institution's waste management plan.

  • Collect waste in a designated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

  • The label should clearly state "Hazardous Waste" and include the chemical name (Tri-p-tolylamine-15N), associated hazards (e.g., irritant), and the accumulation start date.

• Storage of Chemical Waste:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide them with all necessary information, including the chemical name, quantity, and any available safety data.

Quantitative Data Summary

The following table summarizes the available toxicological data for the analogous compound, Triphenylamine. This data is provided as a reference for assessing the potential hazards of Tri-p-tolylamine-15N.

Data Point	Value	Species	Reference
Oral LD50	1600 mg/kg	Mouse
Oral LD50	3200 mg/kg	Rat
Melting Point/Range	125 - 127 °C / 257 - 260.6 °F	N/A
Boiling Point/Range	347 - 348 °C / 656.6 - 658.4 °F	N/A

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Tri-p-tolylamine-15N.

Caption: Workflow for the safe disposal of Tri-p-tolylamine-15N.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]

Personal protective equipment for handling Tri-P-tolylamine-15N

Essential Safety and Handling Guide for Tri-P-tolylamine-15N

This guide provides immediate and essential safety protocols and logistical information for the handling and disposal of Tri-P-tolylamine-15N. The procedures outlined are based on the hazardous properties of structurally similar aromatic amines and are intended for use by researchers, scientists, and drug development professionals in a laboratory setting.

Hazard Assessment

Hazard Statement	Description
H315 + H320	Causes skin and eye irritation.[1]
H317	May cause an allergic skin reaction.[1]
H335	May cause respiratory irritation.[1]
H402	Harmful to aquatic life.[1]
Potential Systemic Effects	Ingestion or inhalation may cause methemoglobinemia, cyanosis (bluish discoloration of skin), convulsions, and death (based on triphenylamine (B166846) data).[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure when handling Tri-P-tolylamine-15N. The following table outlines the recommended PPE for various laboratory operations.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical fume hood or ventilated balance enclosure.	Nitrile or neoprene gloves (double-gloving recommended).	Safety glasses with side shields or chemical splash goggles.[3][4]	N95/FFP2 respirator or higher, depending on the quantity and potential for dust generation.[3]	Lab coat.[3]
Solution Preparation	Chemical fume hood.	Nitrile or neoprene gloves.[3]	Chemical splash goggles or a face shield.[3][4]	As needed, based on vapor pressure and concentration.	Lab coat.[3]
Spill Cleanup	Evacuate and ventilate the area.	Chemical-resistant outer and inner gloves.[5]	Full-face shield and chemical splash goggles.[4][6]	Air-purifying respirator with appropriate cartridges or SCBA for large spills.[5]	Chemical-resistant coveralls or suit.[4][6]

Experimental Protocols

Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye Protection: Put on safety glasses, goggles, or a face shield.[3]

• Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-gloving, put the second pair on over the first.[3]

Doffing Sequence:

• Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair, using a technique that avoids touching the outside of the gloves with bare hands.[3]

• Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior.

• Eye Protection: Remove eye protection from the back.[3]

• Respirator (if used): Remove the respirator from the back.

• Hand Hygiene: Wash hands thoroughly with soap and water.[3]

Handling and Preparation of Solutions

• Preparation: Before handling, ensure that an eyewash station and safety shower are accessible.[2] All work with solid Tri-P-tolylamine-15N and its solutions should be conducted in a certified chemical fume hood.

• Weighing: When weighing the solid compound, use a ventilated balance enclosure or a chemical fume hood to minimize dust inhalation.[3] Use anti-static measures when handling the powder.

• Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

• Dissolving: Add the solid to the solvent slowly. If necessary, use a sealed container and sonication or gentle agitation to dissolve the compound.

• Storage: Store Tri-P-tolylamine-15N in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[2] The recommended storage temperature is 2-8°C.

Spill Response

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Before re-entering the area, don the appropriate PPE for spill cleanup as detailed in the table above.

• Containment: For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid spills, absorb with an inert material such as vermiculite (B1170534) or sand.[3]

• Collection: Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

Waste Disposal

• Classification: Tri-P-tolylamine-15N and any materials contaminated with it should be treated as hazardous waste.

• Collection: Collect all waste in a properly labeled, sealed, and compatible container.

• Disposal: Dispose of the waste through a licensed hazardous waste disposal facility, following all local, state, and federal regulations.[1] Do not empty into drains.[7]

Procedural Workflow

Caption: Workflow for handling Tri-P-tolylamine-15N.

References

• 1. images.thdstatic.com [images.thdstatic.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. benchchem.com [benchchem.com]
• 4. download.basf.com [download.basf.com]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. velsafe.com [velsafe.com]
• 7. fishersci.com [fishersci.com]